3-Chloro-6-methoxypyrido[2,3-b]pyrazine

• CAS: 1416373-62-0

Core Science & Biosynthesis

Therapeutic potential of 3-Chloro-6-methoxypyrido[2,3-b]pyrazine in drug discovery

The Therapeutic Potential of 3-Chloro-6-methoxypyrido[2,3-b]pyrazine in Drug Discovery

Executive Summary 3-Chloro-6-methoxypyrido[2,3-b]pyrazine represents a "privileged scaffold" in modern medicinal chemistry—a molecular framework capable of providing high-affinity ligands for a diverse array of biological targets. Distinguished by its fused 6,6-bicyclic heteroaromatic core, this compound serves as a critical intermediate for synthesizing ATP-competitive kinase inhibitors (targeting EGFR, mTOR, PI3K) and non-nucleoside viral polymerase inhibitors (HCMV). Its value lies in the orthogonal reactivity of its substituents: the C3-chlorine acts as an electrophilic "warhead" for late-stage diversification, while the C6-methoxy group modulates lipophilicity and metabolic stability, often improving the pharmacokinetic profile of the final drug candidate.

Part 1: Chemical Architecture & Reactivity Profile

The utility of 3-Chloro-6-methoxypyrido[2,3-b]pyrazine is dictated by its electronic structure. The pyridine nitrogen (N1/N8 depending on numbering) and pyrazine nitrogens create an electron-deficient system, making the C3 position highly susceptible to Nucleophilic Aromatic Substitution (SNAr).

Feature	Chemical Function	Drug Discovery Utility
Pyrido[2,3-b]pyrazine Core	Planar, aromatic scaffold	Mimics the adenine ring of ATP; binds to the hinge region of kinases.
3-Chloro Substituent	Good leaving group (SNAr)	Allows rapid introduction of diverse amines (solubilizing groups or specificity elements).
6-Methoxy Substituent	Electron-donating group (EDG)	Increases electron density slightly to prevent rapid oxidative metabolism; improves solubility compared to H- or alkyl-analogs.
Ring Nitrogens	Hydrogen bond acceptors	Form critical water-mediated or direct H-bonds with residues (e.g., Met, Thr) in the kinase active site.

Part 2: Synthetic Protocols (The "How-To")

Reliable access to this scaffold is a prerequisite for library generation. The following protocol synthesizes the core from commercially available 2,6-dichloropyridine.

Phase 1: Precursor Synthesis (2,3-Diamino-6-methoxypyridine)

Rationale: The pyridine ring must be fully functionalized before cyclization to ensure regiocontrol.

• Nitration: React 2,6-dichloropyridine with HNO₃/H₂SO₄ at 100°C to yield 2,6-dichloro-3-nitropyridine .[1]

• Methoxylation (Regioselective): Treat with NaOMe (1.0 eq) in MeOH at 0°C. The 6-position is more reactive due to para-like conjugation with the nitro group. Yields 2-chloro-6-methoxy-3-nitropyridine .

• Amination: React with aqueous ammonia (NH₄OH) in isopropanol (sealed tube, 80°C) to displace the 2-chloro group, yielding 2-amino-6-methoxy-3-nitropyridine .

• Reduction: Hydrogenation (H₂, Pd/C, MeOH) or chemical reduction (Fe/NH₄Cl) yields the unstable 2,3-diamino-6-methoxypyridine . Note: Use immediately in Phase 2 to prevent oxidation.

Phase 2: Cyclization & Activation

Rationale: Condensation with a 1,2-dicarbonyl equivalent forms the pyrazine ring. Using ethyl glyoxalate typically favors the 3-oxo isomer due to the higher nucleophilicity of the 3-amino group attacking the aldehyde.

• Cyclization:

  • Reagents: 2,3-Diamino-6-methoxypyridine (1.0 eq), Ethyl glyoxalate (1.2 eq, 50% in toluene), Ethanol.

  • Condition: Reflux for 4–6 hours.[2]

  • Mechanism: The more nucleophilic 3-NH₂ attacks the aldehyde of ethyl glyoxalate. Subsequent cyclization with the ester forms the lactam.

  • Product: 6-methoxypyrido[2,3-b]pyrazin-3(4H)-one .

• Chlorination (The Activation Step):

  • Reagents: POCl₃ (neat or 5.0 eq in toluene), catalytic DMF (Vilsmeier-Haack type activation).

  • Condition: Reflux (100–110°C) for 2–3 hours. Monitor by TLC (disappearance of polar lactam).

  • Workup: Quench carefully into ice/NaHCO₃ (exothermic!). Extract with DCM.[3]

  • Product: 3-Chloro-6-methoxypyrido[2,3-b]pyrazine .

Phase 3: Library Generation (SNAr)

• Protocol: Dissolve 3-chloro scaffold in dioxane or DMF. Add amine (R-NH₂, 1.1 eq) and base (DIPEA, 2.0 eq). Heat to 60–90°C.

• Outcome: High yields of 3-amino-substituted derivatives (Potential Drug Candidates).[4]

Part 3: Therapeutic Applications & Mechanism[5]

Kinase Inhibition (Oncology)

The primary application of this scaffold is in the design of Type I ATP-competitive inhibitors. The pyrido[2,3-b]pyrazine core occupies the adenine-binding pocket.

• Target: EGFR (Epidermal Growth Factor Receptor) and mTOR .

• Mechanism: The N1 and N4 nitrogens (or the C3-amino substituent) form hydrogen bonds with the "hinge region" amino acids (e.g., Met793 in EGFR). The 6-methoxy group projects into the solvent-exposed region or a hydrophobic pocket, tuning the physicochemical properties.

• Advantage: The 6-methoxy derivative often shows superior metabolic stability compared to the unsubstituted core, as the 6-position is blocked from oxidation by Cytochrome P450 enzymes.

Antiviral Agents (Infectious Disease)

• Target: HCMV (Human Cytomegalovirus) DNA Polymerase .

• Mechanism: Derivatives of this scaffold act as non-nucleoside inhibitors. They do not compete with dNTPs but bind to an allosteric pocket on the polymerase (UL54), locking the enzyme in an inactive conformation.

• Key Insight: Substitution at the 2-position (adjacent to the chloro-displacement site) combined with the 6-methoxy group has been shown to enhance antiviral potency while reducing off-target hERG channel inhibition (cardiotoxicity).

Part 4: Visualization

Diagram 1: Synthetic Pathway (Graphviz)

This flow illustrates the conversion of the raw pyridine to the active scaffold.

Caption: Step-wise synthesis of the 3-Chloro-6-methoxypyrido[2,3-b]pyrazine scaffold from dichloropyridine.

Diagram 2: EGFR Signaling Inhibition

This diagram visualizes where the derivative intervenes in the cancer cell proliferation pathway.

Caption: Mechanism of Action: The scaffold derivative blocks ATP binding at EGFR, halting the RAS-RAF-MEK cascade.

References

• Pyrazine-based Small Molecule Kinase Inhibitors. PMC (NIH). Discusses the structural role of pyrazine scaffolds in mTOR and EGFR inhibition.

• Discovery of Novel Pyrido[2,3-b]Pyrazine HCMV Inhibitors. ChemMedChem. Details the SAR of 2-substituted pyrido[2,3-b]pyrazines and the role of methoxy substitutions in antiviral activity.

• Synthesis and Biological Evaluation of Novel Pyrido[2,3-b]pyrazines. Bioorganic & Medicinal Chemistry Letters. Describes the synthesis of EGFR inhibitors using this specific core to overcome erlotinib resistance.

• Regioselective Synthesis of Pyrido[2,3-b]pyrazines. Current Chemistry Letters. Provides the fundamental chemical methodology for condensing 2,3-diaminopyridines with glyoxals.

• POCl3 Mediated Chlorination Protocols. Common Organic Chemistry. Standard operating procedures for converting lactams to chloro-heterocycles.

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The Strategic Deployment of 3-Chloro-6-methoxypyrido[2,3-b]pyrazine as a Privileged Scaffold for Kinase Inhibitor Discovery

An In-depth Technical Guide for Researchers and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The relentless pursuit of selective and potent kinase inhibitors remains a cornerstone of modern drug discovery, particularly in oncology. The inherent druggability of the ATP-binding site of kinases has spurred the development of a vast arsenal of small molecule inhibitors. Within this landscape, heterocyclic scaffolds serve as the foundational architecture for achieving desired potency and selectivity. This guide provides a comprehensive technical overview of the 3-chloro-6-methoxypyrido[2,3-b]pyrazine core, a highly versatile and strategic scaffold for the development of next-generation kinase inhibitors. We will delve into the synthetic rationale, structure-activity relationships (SAR), and practical experimental protocols for leveraging this scaffold to target key kinases implicated in cancer, such as ALK, EGFR, and FGFR. This document is intended to serve as a practical resource for researchers in medicinal chemistry, chemical biology, and drug development, offering both foundational knowledge and actionable methodologies.

The Pyrido[2,3-b]pyrazine Scaffold: A Privileged Heterocycle in Kinase Inhibition

The pyrido[2,3-b]pyrazine core is a bicyclic heteroaromatic system containing two nitrogen atoms in a 1,4-orientation within the pyrazine ring fused to a pyridine ring.[1][2] This scaffold has garnered significant attention in medicinal chemistry due to its structural resemblance to the purine core of ATP, allowing it to effectively function as a "hinge-binder" in the ATP-binding pocket of numerous kinases.[2] The nitrogen atoms of the pyrazine ring can form crucial hydrogen bond interactions with the backbone amide residues of the kinase hinge region, a key anchoring point for many ATP-competitive inhibitors.[2]

The 3-chloro-6-methoxypyrido[2,3-b]pyrazine variant is a particularly strategic starting point for library synthesis. The chlorine atom at the 3-position serves as a versatile synthetic handle for introducing a wide array of substituents via cross-coupling reactions, enabling the exploration of the solvent-exposed region of the ATP-binding site. The methoxy group at the 6-position can also be modulated to fine-tune solubility and metabolic stability, or it can be a precursor for other functional groups.

Synthetic Strategies for 3-Chloro-6-methoxypyrido[2,3-b]pyrazine and its Derivatives

The efficient synthesis of the 3-chloro-6-methoxypyrido[2,3-b]pyrazine core and its subsequent elaboration are critical for its successful application in drug discovery programs. A general and robust synthetic route is outlined below.

Synthesis of the Core Scaffold

A common synthetic approach to the pyrido[2,3-b]pyrazine core involves the condensation of a 1,2-dicarbonyl compound with a 2,3-diaminopyridine derivative.[3] For the 3-chloro-6-methoxypyrido[2,3-b]pyrazine scaffold, a plausible synthetic route is depicted below.

Caption: Synthetic route to the core scaffold.

Diversification of the Scaffold via Cross-Coupling Reactions

The true utility of the 3-chloro-6-methoxypyrido[2,3-b]pyrazine scaffold lies in its amenability to diversification. The chlorine atom at the 3-position is well-suited for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig aminations. These reactions allow for the introduction of a wide range of aryl, heteroaryl, and amino substituents, which can be tailored to interact with specific residues in the kinase active site.

This protocol describes a general procedure for the Suzuki-Miyaura coupling of an arylboronic acid with the 3-chloro-6-methoxypyrido[2,3-b]pyrazine core.

Materials:

• 3-Chloro-6-methoxypyrido[2,3-b]pyrazine

• Arylboronic acid (1.2 equivalents)

• Pd(PPh₃)₄ (0.05 equivalents)

• Na₂CO₃ (2.0 equivalents)

• 1,4-Dioxane/H₂O (4:1 mixture)

• Round-bottom flask

• Reflux condenser

• Nitrogen or Argon atmosphere

• Magnetic stirrer and heating mantle

Procedure:

• To a round-bottom flask, add 3-chloro-6-methoxypyrido[2,3-b]pyrazine (1 equivalent), the desired arylboronic acid (1.2 equivalents), and Na₂CO₃ (2.0 equivalents).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add the degassed 1,4-dioxane/H₂O solvent mixture.

• Add Pd(PPh₃)₄ (0.05 equivalents) to the reaction mixture.

• Heat the reaction mixture to 90-100 °C with vigorous stirring under the inert atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 3-aryl-6-methoxypyrido[2,3-b]pyrazine derivative.

Targeting Key Kinases with Pyrido[2,3-b]pyrazine-Based Inhibitors

The versatility of the 3-chloro-6-methoxypyrido[2,3-b]pyrazine scaffold has enabled the development of inhibitors against a range of therapeutically relevant kinases.

Anaplastic Lymphoma Kinase (ALK)

Dysregulation of Anaplastic Lymphoma Kinase (ALK) is a key driver in several cancers, including non-small cell lung cancer (NSCLC).[4] The pyrido[2,3-b]pyrazine scaffold has been successfully employed to generate potent and selective ALK inhibitors.[5]

Caption: EGFR signaling and inhibition in the context of T790M mutation.

Fibroblast Growth Factor Receptor (FGFR)

Aberrant FGFR signaling is implicated in various cancers, making it an attractive therapeutic target. [6][7][8][9]The pyrido[2,3-b]pyrazine scaffold has been explored for the development of potent FGFR inhibitors. [10]

Caption: Overview of FGFR signaling pathways targeted by inhibitors.

Cellular and Biochemical Evaluation of Kinase Inhibitors

The characterization of novel kinase inhibitors requires a suite of biochemical and cell-based assays to determine their potency, selectivity, and mechanism of action.

Western Blotting for Target Engagement and Pathway Modulation

Western blotting is an indispensable technique to confirm that a kinase inhibitor engages its target in a cellular context and modulates downstream signaling pathways. [11][12][13][14]

Materials:

• Cancer cell line of interest (e.g., H3122 for ALK, NCI-H1975 for EGFR T790M)

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• SDS-PAGE gels

• Transfer apparatus and membranes (PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-ALK, anti-ALK, anti-p-EGFR, anti-EGFR, anti-p-ERK, anti-ERK)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Plate cells and allow them to adhere. Treat with various concentrations of the pyrido[2,3-b]pyrazine inhibitor for a specified time.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Denature protein lysates and separate them by size on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane, apply the chemiluminescent substrate, and visualize the protein bands using an imaging system.

Caption: A typical workflow for Western blot analysis.

Structure-Activity Relationship (SAR) Insights

Systematic exploration of the SAR of the pyrido[2,3-b]pyrazine scaffold is crucial for optimizing inhibitor potency and selectivity.

Position	Modification	Impact on Activity
3	Introduction of small, hydrophobic aryl groups via Suzuki coupling	Often enhances potency by occupying a hydrophobic pocket.
3	Introduction of substituted anilines via Buchwald-Hartwig amination	Can provide additional hydrogen bonding interactions and improve selectivity.
6	Variation of the alkoxy group	Can modulate solubility and pharmacokinetic properties.
Pyridine N	Unsubstituted	Generally preferred for hinge binding.

Conclusion and Future Directions

The 3-chloro-6-methoxypyrido[2,3-b]pyrazine scaffold represents a highly valuable and versatile starting point for the design and synthesis of novel kinase inhibitors. Its synthetic tractability, coupled with its ability to effectively target the ATP-binding site of a diverse range of kinases, makes it a privileged scaffold in modern drug discovery. The methodologies and insights provided in this guide are intended to empower researchers to effectively utilize this scaffold in their quest for new and improved therapies for cancer and other diseases driven by aberrant kinase signaling. Future efforts in this area will likely focus on the development of covalent and allosteric inhibitors based on this core, as well as the exploration of its potential in targeting other kinase families.

References

• Cui, J. J., et al. (2010). Synthesis and structure-activity relationships of 1,2,3,4-tetrahydropyrido[2,3-b]pyrazines as potent and selective inhibitors of the anaplastic lymphoma kinase. Bioorganic & Medicinal Chemistry Letters, 20(12), 3654-3659. [Link]

• Car, B. D., et al. (2019). Schematic illustration of the mTOR-signaling pathway. ResearchGate. [Link]

• Hussain, S., et al. (2019). Schematic representation of FGFR signaling pathway. ResearchGate. [Link]

• Hay, N., & Sonenberg, N. (2004). Upstream and downstream of mTOR. Genes & Development, 18(16), 1926-1945. [Link]

• Lin, Y., et al. (2014). Known and putative mechanisms of resistance to EGFR targeted therapies in NSCLC patients with EGFR mutations—a review. Translational Lung Cancer Research, 3(2), 82-91. [Link]

• Chang, G. C., et al. (2017). The resistance mechanisms and treatment strategies for EGFR-mutant advanced non-small-cell lung cancer. Oncotarget, 8(52), 90499-90515. [Link]

• Chong, C. R., & Jänne, P. A. (2013). Mechanisms of resistance to EGFR targeted therapies. Trends in Cancer, 19(10), 579-593. [Link]

• Carnero, A., & Paramio, J. M. (2014). The mTOR signalling pathway in cancer. Clinical and Translational Oncology, 16(7), 597-604. [Link]

• Ko, B., et al. (2017). EGFR T790M: revealing the secrets of a gatekeeper. Lung Cancer: Targets and Therapy, 8, 139-149. [Link]

• Rotow, J., & Bivona, T. G. (2017). The quest to overcome resistance to EGFR-targeted therapies in cancer. Nature Medicine, 23(7), 803-812. [Link]

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• Bio-Rad. (n.d.). mTOR Signaling Pathway. [Link]

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• Al-Masoudi, N. A., et al. (2023). Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives: electrochemical DNA sensing, nonlinear optical properties and biological activity. RSC Advances, 13(47), 33023-33035. [Link]

• Al-Masoudi, N. A., et al. (2023). Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives: electrochemical DNA sensing, nonlinear optical properties and biological activity. RSC Advances, 13(47), 33023-33035. [Link]

• Kumar, A., et al. (2023). Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. Acta Pharmaceutica Sinica B, 13(8), 3209-3231. [Link]

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• Purdue Research Foundation. (2021). 2,3-DISUBSTITUTED PYRIDO[3,4-B]PYRAZINE-CONTAINING COMPOUNDS AS KINASE INHIBITORS. WIPO Patent Application WO/2021/262915. [Link]

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• Besson, T., et al. (2021). Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. Molecules, 26(11), 3146. [Link]

• Li, Y., et al. (2020). Guidelines for clinical practice of ALK fusion detection in non-small-cell lung cancer. Cancer Medicine, 9(21), 7887-7897. [Link]

• Heravi, M. M., et al. (2013). Regioselective synthesis of 3-arylpyrido[2,3-b]pyrazines by reaction of arylglyoxals with 2,3-diamino. Current Chemistry Letters, 2(1), 21-26. [Link]

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Pyrido[2,3-b]pyrazine Derivatives: A Technical Guide to Their Electronic Properties and Reactivity Profile

For Researchers, Scientists, and Drug Development Professionals

The pyrido[2,3-b]pyrazine scaffold, an aza-analogue of quinoxaline, represents a privileged heterocyclic motif in medicinal chemistry and materials science. Its unique electronic architecture, arising from the fusion of an electron-deficient pyrazine ring with a pyridine ring, imparts a distinct reactivity profile that makes it a versatile building block for the design of novel therapeutic agents and functional materials. This technical guide provides an in-depth exploration of the electronic properties that govern the reactivity of pyrido[2,3-b]pyrazine derivatives and outlines key synthetic strategies for their functionalization.

The Electronic Landscape of the Pyrido[2,3-b]pyrazine Core

The fusion of the pyridine and pyrazine rings in the pyrido[2,3-b]pyrazine system results in a significantly electron-deficient aromatic structure. The presence of three nitrogen atoms strongly influences the electron density distribution across the bicyclic system, rendering it susceptible to nucleophilic attack while generally deactivating it towards electrophilic substitution.

Computational studies, primarily using Density Functional Theory (DFT), have been instrumental in elucidating the electronic characteristics of these derivatives. A key aspect of these studies is the analysis of the Frontier Molecular Orbitals (FMOs) – the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The energy gap between the HOMO and LUMO (the HOMO-LUMO gap) is a critical parameter for predicting the chemical reactivity and kinetic stability of a molecule. A smaller HOMO-LUMO gap generally correlates with higher reactivity.

The electronic properties of pyrido[2,3-b]pyrazine derivatives can be effectively modulated by the introduction of various substituents. Electron-donating groups (EDGs) tend to increase the HOMO energy level, making the molecule more susceptible to oxidation, while electron-withdrawing groups (EWGs) lower the LUMO energy level, facilitating reduction and increasing susceptibility to nucleophilic attack.

Table 1: Calculated Electronic Properties of Substituted Pyrido[2,3-b]pyrazine Derivatives

Substituent (R)	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)	Dipole Moment (Debye)	Reference
H	-6.89	-1.78	5.11	2.45	[1]
7-Br	-7.01	-2.15	4.86	1.87	[2]
2,3-diphenyl	-5.97	-3.61	2.36	Not Reported	[3]
7-amino	-6.54	-1.55	4.99	3.12	[1]
7-nitro	-7.55	-2.98	4.57	5.21	[2]

Reactivity Profile: A Tale of Two Rings

The reactivity of the pyrido[2,3-b]pyrazine core is a direct consequence of its electronic properties. The electron-deficient nature of the scaffold dictates its behavior in various chemical transformations.

Electrophilic Aromatic Substitution: A Challenging Endeavor

Direct electrophilic aromatic substitution on the pyrido[2,3-b]pyrazine ring system is generally difficult due to the deactivating effect of the nitrogen atoms. Reactions such as nitration, halogenation, and Friedel-Crafts alkylation or acylation often require harsh conditions and may result in low yields or complex product mixtures. The nitrogen atoms themselves are the most likely sites of initial electrophilic attack (e.g., protonation or N-oxidation).

When substitution does occur on the carbocyclic portion of the pyridine ring, it is influenced by the directing effects of existing substituents and the overall electron density distribution. Computational models can be employed to predict the most probable sites of electrophilic attack by analyzing the regions of highest electron density (nucleophilic centers).

A more effective strategy to achieve functionalization that is formally an electrophilic substitution is through the synthesis of pyrido[2,3-b]pyrazine N-oxides. The N-oxide functionality activates the pyridine ring towards both electrophilic and nucleophilic attack at specific positions, offering a versatile handle for further elaboration.

Nucleophilic Aromatic Substitution (SNAr): A Primary Pathway for Functionalization

The electron-deficient nature of the pyrido[2,3-b]pyrazine nucleus makes it highly susceptible to nucleophilic aromatic substitution, particularly when a good leaving group, such as a halogen, is present at an activated position. The most reactive positions for SNAr are typically the C7 and C2/C3 positions, which are para and ortho to the ring nitrogens, respectively.

The reaction proceeds via a Meisenheimer-like intermediate, where the negative charge is stabilized by the electron-withdrawing nitrogen atoms. A wide range of nucleophiles, including amines, alkoxides, and thiolates, can be employed to displace halide leaving groups, providing a powerful method for introducing diverse functional groups.

Experimental Protocol: Nucleophilic Aromatic Substitution of 7-Chloro-2,3-diphenylpyrido[2,3-b]pyrazine with Morpholine

Causality: This protocol exemplifies a typical SNAr reaction on a halogenated pyrido[2,3-b]pyrazine. The C7 position is activated for nucleophilic attack by the adjacent nitrogen atom and the overall electron-deficient nature of the ring system. Morpholine, a secondary amine, acts as the nucleophile. The use of a high-boiling solvent like DMSO and elevated temperature is common to overcome the activation energy barrier for the formation of the Meisenheimer complex.

Self-Validation: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure the consumption of the starting material. The final product's identity and purity should be confirmed by spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry.

Step-by-Step Methodology:

• Reagent Preparation: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 7-chloro-2,3-diphenylpyrido[2,3-b]pyrazine (1.0 eq) in anhydrous dimethyl sulfoxide (DMSO).

• Addition of Nucleophile: To the stirred solution, add morpholine (2.0-3.0 eq).

• Reaction Conditions: Heat the reaction mixture to 120-140 °C and maintain for 4-12 hours. Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of hexane and ethyl acetate as the eluent).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water. A precipitate of the product should form.

• Isolation and Purification: Collect the solid by vacuum filtration, wash thoroughly with water, and then with a small amount of cold ethanol or diethyl ether to remove residual DMSO. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or isopropanol) or by column chromatography on silica gel.

Metal-Catalyzed Cross-Coupling Reactions: The Modern Synthetic Workhorse

Palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of complex molecules, and they are particularly well-suited for the functionalization of halogenated pyrido[2,3-b]pyrazine derivatives. These methods offer a high degree of control and functional group tolerance.

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds between a halide (or triflate) and an organoboron compound. Bromo- or chloro-substituted pyrido[2,3-b]pyrazines can be readily coupled with a wide variety of aryl- or heteroarylboronic acids or esters to introduce new carbon frameworks.

Experimental Protocol: Suzuki-Miyaura Coupling of 7-Bromo-2,3-diphenylpyrido[2,3-b]pyrazine with Phenylboronic Acid

Causality: This protocol describes the palladium-catalyzed formation of a C-C bond. The catalytic cycle involves the oxidative addition of the palladium(0) catalyst to the aryl bromide, followed by transmetalation with the boronic acid (activated by a base), and finally reductive elimination to yield the product and regenerate the catalyst. The choice of ligand is crucial for stabilizing the palladium catalyst and promoting the reaction.

Self-Validation: Monitoring by TLC or LC-MS is essential. The disappearance of the starting aryl bromide and the appearance of a new, less polar spot indicates product formation. The final product should be characterized by NMR and mass spectrometry to confirm its structure.

Step-by-Step Methodology:

• Inert Atmosphere: To a Schlenk flask, add 7-bromo-2,3-diphenylpyrido[2,3-b]pyrazine (1.0 eq), phenylboronic acid (1.2-1.5 eq), a palladium catalyst such as Pd(PPh3)4 (0.05-0.10 eq), and a base, typically sodium carbonate (2.0 eq) or potassium phosphate (2.0 eq).

• Solvent Addition: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen). Add a degassed solvent mixture, commonly 1,4-dioxane and water (e.g., in a 4:1 ratio).

• Reaction Conditions: Heat the mixture to reflux (typically 80-100 °C) and stir vigorously for 6-24 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting bromide.

• Work-up: Cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for the formation of carbon-nitrogen bonds. This reaction allows for the coupling of halo-pyrido[2,3-b]pyrazines with a broad range of primary and secondary amines, providing access to a diverse library of amino-substituted derivatives.

Experimental Protocol: Buchwald-Hartwig Amination of 2-Chloro-pyrido[2,3-b]pyrazine with Aniline

Causality: This reaction facilitates C-N bond formation through a palladium catalytic cycle similar to the Suzuki coupling. A key difference is the use of a strong base, such as sodium tert-butoxide, to deprotonate the amine and facilitate its coordination to the palladium center. The choice of a bulky, electron-rich phosphine ligand is critical for achieving high catalytic activity.

Self-Validation: The reaction can be monitored by TLC or LC-MS. Successful coupling will result in a product with a higher molecular weight and different chromatographic behavior than the starting materials. Full characterization by NMR and mass spectrometry is required to confirm the structure of the desired arylamine.

Step-by-Step Methodology:

• Inert Atmosphere: In a glovebox or under an inert atmosphere, charge a Schlenk tube with 2-chloro-pyrido[2,3-b]pyrazine (1.0 eq), a palladium precatalyst (e.g., Pd2(dba)3, 0.02 eq), a suitable phosphine ligand (e.g., Xantphos or a Buchwald ligand, 0.04-0.08 eq), and a strong, non-nucleophilic base like sodium tert-butoxide (1.4 eq).

• Reagent Addition: Add anhydrous, degassed toluene as the solvent, followed by the addition of aniline (1.2 eq).

• Reaction Conditions: Seal the tube and heat the reaction mixture in an oil bath at 80-110 °C for 12-24 hours.

• Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove palladium residues.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product is then purified by flash column chromatography.

Visualizing the Chemistry: Diagrams and Workflows

To better illustrate the concepts discussed, the following diagrams provide a visual representation of the pyrido[2,3-b]pyrazine core and a typical experimental workflow.

Caption: Numbering of the pyrido[2,3-b]pyrazine heterocyclic system.

Caption: Experimental workflow for a typical Suzuki-Miyaura cross-coupling reaction.

Caption: Logical relationship between the electronic nature and reactivity of the pyrido[2,3-b]pyrazine core.

Conclusion

The pyrido[2,3-b]pyrazine scaffold is a fascinating heterocyclic system with a rich and tunable chemical reactivity. Its inherent electron-deficient character, a direct result of the embedded pyridine and pyrazine rings, makes it an ideal substrate for nucleophilic aromatic substitution and a variety of metal-catalyzed cross-coupling reactions. While direct electrophilic substitution is challenging, this can be overcome through strategic modifications such as N-oxidation. A thorough understanding of the interplay between the electronic properties and the reactivity of these derivatives, supported by both computational and experimental investigations, is crucial for harnessing their full potential in the development of new pharmaceuticals and advanced materials. The protocols and insights provided in this guide serve as a foundational resource for researchers aiming to explore and exploit the unique chemistry of this important class of compounds.

References

• From Quinoxaline, Pyrido[2,3-b]pyrazine and Pyrido[3,4-b]pyrazine to Pyrazino-Fused Carbazoles and Carbolines. Molecules. [Link]

• A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles. Molecules. [Link]

• Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives: electrochemical DNA sensing, nonlinear optical properties and biological activity. RSC Advances. [Link]

• Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives: electrochemical DNA sensing, nonlinear optical properties and biological activity. National Center for Biotechnology Information. [Link]

• Friedel-Crafts chemistry. Part 40. An expedient novel synthesis of some dibenz-azepines, -azocines, 11H-benzo[f]pyrido[2,3-b]azepines and 6H-benzo[g]pyrido[2,3-c]azocines. ResearchGate. [Link]

• Buchwald-Hartwig Amination Reaction: Videos & Practice Problems. Pearson. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Halogenation of the 3-position of pyridines through Zincke imine intermediates. Science. [Link]

• 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates. ChemRxiv. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. The Royal Society of Chemistry. [Link]

• From Quinoxaline, Pyrido[2,3-b]pyrazine and Pyrido[3,4-b]pyrazine to Pyrazino-Fused Carbazoles and Carbolines. National Center for Biotechnology Information. [Link]

• Synthesis of new pyrido[2,3-b]pyrazine derivatives: Crystal structures, spectroscopic characterizations, molecular docking studies, DFT calculations, and antibacterial activity. ResearchGate. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. [Link]

• Blue-red emitting materials based on a pyrido[2,3-b]pyrazine backbone: design and tuning of the photophysical, aggregation-induced emission, electrochemical and theoretical properties. National Center for Biotechnology Information. [Link]

• Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. National Center for Biotechnology Information. [Link]

• Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives: electrochemical DNA sensing, nonlinear optical properties and biological activity. ResearchGate. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• DFT study of low-energy electron interaction with pyridine, pyrazine and their halo derivatives. MOST Wiedzy. [Link]

• Recent trends in the chemistry of pyridine N-oxides. ARKAT USA. [Link]

• Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach. SpringerLink. [Link]

• Pyridine N-Oxides. Baran Lab, Scripps Research. [Link]

• Friedel-Crafts Reactions. YouTube. [Link]

• Friedel–Crafts Chemistry. Part 46. Unprecedented Construction of Tricyclic Pyrazolo[3,4-b]quinolines, -[4][5]naphthyridines, -azepines, -azocines. Semantic Scholar. [Link]

• Amines Part 8 - Nucleophilic Aromatic Substitution of Pyridine. YouTube. [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. MDPI. [Link]

• Molecular Structure, Nbo Charges, Vibrational Assignments, Homo-Lumo and Fukui Functions of Pyrazino [2, 3-D] Pyrimidine based on DFT Calculations. Der Pharma Chemica. [Link]

Sources

• 1. Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives: electrochemical DNA sensing, nonlinear optical properties and biological activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Blue-red emitting materials based on a pyrido[2,3-b]pyrazine backbone: design and tuning of the photophysical, aggregation-induced emission, electrochemical and theoretical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. par.nsf.gov [par.nsf.gov]

Literature review of 6-methoxypyrido[2,3-b]pyrazine building blocks

Executive Summary: The Strategic Value of the Scaffold

The 6-methoxypyrido[2,3-b]pyrazine core represents a privileged scaffold in modern medicinal chemistry, particularly within the kinase inhibitor space (e.g., EGFR, mTOR, CDK8). Unlike its carbocyclic analogue (quinoxaline) or the unsubstituted pyridopyrazine, the inclusion of the 6-methoxy group confers unique physicochemical and electronic properties:

• Electronic Modulation: The electron-donating methoxy group at the 6-position (pyridine ring) increases the electron density of the pyrazine ring via resonance, modulating the pKa of the ring nitrogens and altering binding affinity in ATP-competitive pockets.

• Solubility & Metabolism: It serves as a polar handle that improves aqueous solubility compared to the naked scaffold while blocking a potential site of oxidative metabolism (C6).

• Synthetic Versatility: The methoxy group acts as a "masked" functional handle. It can be retained for hydrogen-bond acceptance or demethylated to yield a pyridone, opening pathways to 6-chloro derivatives for further

  diversification.

This guide details the robust synthesis, regiochemical considerations, and functionalization of this critical building block.

Synthesis of the Core Scaffold

The construction of the 6-methoxypyrido[2,3-b]pyrazine core relies on the condensation of 2,3-diamino-6-methoxypyridine with 1,2-dicarbonyls. The integrity of this route depends entirely on the purity and availability of the diamine precursor.

Precursor Synthesis: 2,3-Diamino-6-methoxypyridine

Expertise Note: Commercial supplies of this diamine can be impure due to oxidative instability. In-house synthesis is recommended for critical campaigns. The most reliable route avoids the direct nitration of 2-amino-6-methoxypyridine (which is prone to over-nitration) and instead proceeds via a displacement strategy.

Protocol: The "Displacement-First" Route

• Nitration: Nitration of 2,6-dichloropyridine using

  yields 2,6-dichloro-3-nitropyridine .[1]

• Ammonolysis: Selective

  with aqueous ammonia at controlled temperatures (35–40 °C) yields 2-amino-6-chloro-3-nitropyridine .

  • Critical Control Point: Higher temperatures lead to the 2,6-diamino byproduct.

• Methoxylation: Reaction with

  displaces the 6-chloro group to form 2-amino-6-methoxy-3-nitropyridine .[2]

• Reduction: Catalytic hydrogenation (

  ) or chemical reduction ( or ) yields the target 2,3-diamino-6-methoxypyridine .

Condensation and Regioselectivity

The reaction of the diamine with 1,2-dicarbonyls forms the pyrazine ring.

• Symmetric Dicarbonyls (e.g., Glyoxal, Oxalyl Chloride): Reaction with glyoxal yields the parent 6-methoxypyrido[2,3-b]pyrazine . No regioselectivity issues exist here.

• Unsymmetrical Dicarbonyls (e.g., Pyruvaldehyde, Benzils):

  • Mechanism:[3][4][5][6] The 6-methoxy group is a strong electron donor (resonance). This makes the 3-amino group (para to OMe) significantly more nucleophilic than the 2-amino group (flanked by ring N).

  • Outcome: The 3-amino group preferentially attacks the most electrophilic carbonyl of the diketone. This intrinsic bias allows for predictable synthesis of regioisomers, a crucial advantage over the unsubstituted scaffold.

Visualization: Synthesis & Regiochemistry

The following diagram illustrates the synthetic flow and the electronic logic governing regioselectivity.

Caption: Figure 1. Synthetic pathway from 2,6-dichloropyridine to the 6-methoxypyrido[2,3-b]pyrazine core, highlighting the nucleophilic differentiation of the diamine.

Functionalization & Reactivity[3][7][8]

Once the core is established, the 6-methoxy group and the pyrazine ring offer distinct handles for elaboration.

Reduction to Tetrahydro- Derivatives

The fully aromatic core can be reduced to 6-methoxy-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine (CAS 1260862-06-3).

• Reagents:

  (partial reduction) or (full reduction).

• Utility: This creates a secondary amine in the pyrazine ring, allowing for N-alkylation or acylation to attach the fluorophore or warhead in drug design.

The "Methoxy Switch": Demethylation

The 6-methoxy group is not inert. It can be converted to a pyridone, serving as a gateway to 6-chloro derivatives.

• Reagent: L-Selectride (Lithium tri-sec-butylborohydride) in THF.

• Mechanism: Nucleophilic attack on the methyl group. L-Selectride is preferred over

  for methoxypyridines to avoid ring degradation.

• Outcome: Formation of the pyrido[2,3-b]pyrazin-6(5H)-one . This lactam can then be treated with

  to generate the 6-chloro analog, activating the position for cross-coupling or .

Summary of Reactivity

Reaction Type	Target Site	Reagents	Outcome
Condensation	2,3-Diamines	Glyoxal / 1,2-Diketones	Formation of Aromatic Core
Reduction	Pyrazine Ring	or	1,2,3,4-Tetrahydro- derivative
Demethylation	6-OMe	L-Selectride / THF	6-Pyridone (Lactam)
Chlorination	6-Pyridone		6-Chloro derivative (Leaving Group)
	6-Chloro	Primary/Secondary Amines	6-Amino substituted core

Experimental Protocol: Synthesis of 2,3-Diamino-6-methoxypyridine

Self-Validating System: The melting points and TLC behavior of intermediates are distinct, allowing for stop/go decisions at each step.

Step 1: 2-Amino-6-chloro-3-nitropyridine

• Charge 2,6-dichloro-3-nitropyridine (25.0 g) into Methanol (50 mL).

• Add 25% Aqueous Ammonia (12.2 mL) dropwise while maintaining 35–40 °C.

• Stir for 2 hours. Monitor TLC (Ethyl Acetate/Hexane).

• Cool to 0–5 °C, filter the yellow precipitate, wash with cold water.

• Yield: ~56%. Purity: >99% (HPLC).

Step 2: 2-Amino-6-methoxy-3-nitropyridine

• Suspend product from Step 1 (12.5 g) in Methanol.

• Add Sodium Methoxide (7.78 g) slowly at 25–30 °C. Exothermic reaction.

• Stir for 4–5 hours. The suspension will change color/consistency.

• Quench with water, filter solid.

• Yield: ~86%. Identity Check:

  NMR should show a sharp singlet at ~3.8 ppm (OMe).

Step 3: 2,3-Diamino-6-methoxypyridine

• Dissolve nitro compound in Ethanol/AcOH.

• Add Fe powder (3 eq) and heat to reflux for 2 hours (or use

  in MeOH).

• Filter hot to remove Iron sludge.

• Neutralize filtrate with

  to precipitate the diamine.

• Storage: Store under Argon/Nitrogen. This compound oxidizes in air to form dark impurities.

References

• Preparation of Pyrido[2,3-b]pyrazine Ring System via Regioselective Condensation Reaction. Letters in Organic Chemistry, 2014.

• Process for producing 2,3-diamino-6-methoxypyridine. US Patent 7,256,295 B2, 2007.

• Chemoselective Demethylation of Methoxypyridine. Synlett, 2019. (Methodology for L-Selectride demethylation).

• 6-Methoxy-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine. PubChem Compound Summary.

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review. Future Medicinal Chemistry, 2023.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US20060080790A1 - Process for producing 2,3-diamino-6-methoxypyridine - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Efficient synthesis of chiral vicinal diamines with four contiguous stereocenters via sequential dynamic kinetic resolution of 2,3-diamino-1,4-diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regioselectivity and diastereoselectivity of three-component reaction of α-amino acid, dialkyl acetylenedicarboxylates and 2-arylidene-1,3-indanediones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reaction of glyoxal with 2'-deoxyguanosine, 2'-deoxyadenosine, 2'-deoxycytidine, cytidine, thymidine, and calf thymus DNA: identification of DNA adducts - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Monograph: Role of 3-Chloro-6-methoxypyrido[2,3-b]pyrazine in Heterocyclic Chemistry

The 3-Chloro-6-methoxypyrido[2,3-b]pyrazine scaffold represents a high-value "privileged structure" in modern medicinal chemistry, particularly in the development of kinase inhibitors (e.g., EGFR, PI3K, mTOR) and antibacterial agents. Its utility stems from its orthogonal reactivity profile : the C3-chloro position serves as a highly reactive electrophile for rapid diversification, while the C6-methoxy group acts as a modifiable solubility handle or a masked lactam.

Here is the in-depth technical guide.

Abstract

This guide details the structural logic, synthesis, and reactivity of 3-Chloro-6-methoxypyrido[2,3-b]pyrazine (CAS: Derivative of 322-46-3).[1] As a fused 6,6-heterocycle (1,4,5-triazanaphthalene core), this scaffold is electronically deficient, enabling facile Nucleophilic Aromatic Substitution (SNAr) at the C3 position. This document provides a validated synthetic protocol starting from 2,6-dichloro-3-nitropyridine equivalents, outlines the regioselective condensation logic, and maps the diversification pathways critical for Structure-Activity Relationship (SAR) exploration in drug discovery.

Structural Logic & Electronic Properties

The pyrido[2,3-b]pyrazine core is characterized by high electron deficiency due to the presence of three nitrogen atoms. This distribution dictates the reactivity hotspots:

Position	Functionality	Electronic Character	Primary Reactivity
C3 (Cl)	Electrophile	Highly Deficient ( )	SNAr Displacement (Amines, Alkoxides), Pd-Catalyzed Coupling.
C6 (OMe)	Donor / Mask	Moderate Electron Density	Demethylation (to Pyridone), or SNAr (under forcing conditions).
N1 / N4	Pyrazine Ns	Basic / Nucleophilic	Protonation, Coordination to Metals.
N5	Pyridine N	Basic	H-Bond Acceptor, N-Oxidation.

Numbering Convention: The standard IUPAC numbering for pyrido[2,3-b]pyrazine places the pyrazine nitrogens at 1 and 4, and the pyridine nitrogen at 5.

• 3-Chloro: Located on the pyrazine ring, meta to the bridgehead.

• 6-Methoxy: Located on the pyridine ring, adjacent to the N5 nitrogen (ortho-like).

Synthesis Protocol: Validated Route

The synthesis relies on the regioselective condensation of a 2,3-diaminopyridine derivative with an unsymmetrical 1,2-dicarbonyl surrogate (ethyl glyoxylate).

Step-by-Step Methodology

Phase 1: Precursor Assembly (2,3-Diamino-6-methoxypyridine)

• Starting Material: 2-Amino-6-chloro-3-nitropyridine.

• Methoxylation: Treat with NaOMe/MeOH (Reflux, 2h) to displace the C6-chloro.

  • Result: 2-Amino-6-methoxy-3-nitropyridine.

• Reduction: Hydrogenation (H2, Pd/C) or chemical reduction (Fe/NH4Cl or SnCl2).

  • Result:2,3-Diamino-6-methoxypyridine .

  • Critical Check: Ensure complete reduction of the nitro group; the diamine is oxidation-sensitive and should be used immediately.

Phase 2: Regioselective Cyclization

• Reagent: Ethyl glyoxylate (50% in toluene) or Ethyl chlorooxoacetate.

• Conditions: Ethanol or Acetic Acid, 0°C to RT.

• Mechanism: The C3-amino group of the pyridine is more nucleophilic than the C2-amino group. It attacks the aldehyde (of glyoxylate) or the ketone (of pyruvate).

  • Reaction: 3-NH2 attacks the Aldehyde (CHO)

    Imine formation.

  • Cyclization: 2-NH2 attacks the Ester (COOEt)

    Lactam formation.

• Product: 6-Methoxy-pyrido[2,3-b]pyrazin-3(4H)-one .

  • Note: Regioisomer purity must be confirmed by NOE NMR studies.

Phase 3: Aromatization/Chlorination

• Reagent: Phosphorus Oxychloride (POCl3), neat or with PCl5.

• Catalyst: N,N-Dimethylaniline (1 eq) can accelerate the reaction.

• Protocol: Reflux (80–100°C) for 2–4 hours.

• Workup: Quench carefully into ice-water (Exothermic!). Extract with DCM.

• Product: 3-Chloro-6-methoxypyrido[2,3-b]pyrazine .

Visual Synthesis Workflow

Caption: Step-wise synthesis of the 3-Chloro-6-methoxy scaffold highlighting the critical regioselective cyclization step.

Reactivity & Diversification (SAR)

The 3-chloro substituent is the primary "warhead" for library generation. The reactivity order is generally C3 > C6.

A. Nucleophilic Aromatic Substitution (SNAr)

• Mechanism: Addition-Elimination. The pyrazine nitrogens stabilize the Meisenheimer complex.

• Scope:

  • Amines: Primary and secondary amines react at RT or mild heat (40–60°C) in solvents like DMF, DMSO, or n-Butanol.

  • Alkoxides: NaOMe or KOtBu can displace the chloride to form bis-ethers.

  • Thiols: Thiophenols or alkyl thiols react rapidly in the presence of base (K2CO3).

• Protocol (Standard Amination):

  Dissolve 3-Chloro-6-methoxypyrido[2,3-b]pyrazine (1.0 eq) in anhydrous DMSO. Add Amine (1.2 eq) and DIPEA (2.0 eq). Stir at 60°C for 4h. Pour into water, filter precipitate.

B. Palladium-Catalyzed Couplings

• Suzuki-Miyaura: Coupling with aryl/heteroaryl boronic acids.

  • Catalyst: Pd(dppf)Cl2 or Pd(PPh3)4.

  • Base: Na2CO3 or Cs2CO3.

  • Significance: Used to install biaryl systems common in kinase inhibitors (e.g., mimicking the hinge-binding region).

• Buchwald-Hartwig: For sterically hindered amines or anilines that fail under SNAr conditions.

C. Modification of the 6-Methoxy Group

• Demethylation: Treatment with HBr/AcOH or BBr3 converts the 6-methoxy group to the 6-oxo (lactam) species.

  • Utility: This tautomer (6-hydroxypyridine ⇌ 6-pyridone) creates a donor-acceptor motif ideal for hydrogen bonding within enzyme active sites.

Diversification Logic Diagram

Caption: Divergent synthesis pathways from the core scaffold. Green paths denote C3 functionalization; Red path denotes C6 modification.

Medicinal Chemistry Applications

The pyrido[2,3-b]pyrazine scaffold is a bioisostere of quinazoline and quinoline.

• Kinase Inhibition: The N1/N5 nitrogens often serve as the hinge-binding motif. The substituent at C3 projects into the solvent-exposed region or the hydrophobic back pocket, depending on the linker.

  • Example: Derivatives have shown potency against EGFR (T790M) and PI3K isoforms.

• Antibacterial (DNA Gyrase): The planar tricyclic nature (after fusion with other rings or rigid substitutions) allows intercalation or minor groove binding.

References

• Synthesis of Pyrido[2,3-b]pyrazines: Khalafy, J., et al. "Regioselective synthesis of 3-arylpyrido[2,3-b]pyrazines by reaction of arylglyoxals with 2,3-diaminopyridine." Current Chemistry Letters, 2013.

• Medicinal Chemistry (TRPV1): "Pyrido[2,3-b]pyrazines, discovery of TRPV1 antagonists with reduced potential for the formation of reactive metabolites."[2] Bioorganic & Medicinal Chemistry Letters, 2010.[2]

• Kinase Inhibitor Design: "Synthesis and biological evaluation of novel pyrido[2,3-b]pyrazines inhibiting both erlotinib-sensitive and erlotinib-resistant cell lines." Bioorganic & Medicinal Chemistry Letters, 2013.

• General Reactivity: "Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives." RSC Advances, 2023.

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. Pyrido[2,3-b]pyrazines, discovery of TRPV1 antagonists with reduced potential for the formation of reactive metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Metabolic Stability Predictions for Pyrido[2,3-b]pyrazine Cores

Executive Summary: The Cytosolic Blind Spot

The pyrido[2,3-b]pyrazine scaffold is a privileged structure in medicinal chemistry, frequently serving as the hinge-binding core for kinase inhibitors (e.g., EGFR, PI3K, p38 MAP kinase) and anti-infectives. Its structural similarity to quinoxaline and quinoline allows for potent ATP-competitive inhibition. However, this scaffold suffers from a critical metabolic liability that is frequently missed in standard high-throughput screening: Aldehyde Oxidase (AO) mediated oxidation.

Standard metabolic stability assays often rely solely on Human Liver Microsomes (HLM). Because AO is a cytosolic enzyme requiring a molybdenum cofactor (MoCo), it is inactive in HLM preparations. Consequently, pyrido[2,3-b]pyrazine candidates often pass Phase I screening with "high stability" ratings, only to fail in hepatocytes or in vivo due to rapid clearance.

This guide details the mechanistic basis of this instability, predictive in silico methods, and a self-validating experimental workflow to prevent late-stage attrition.

The Metabolic Landscape

The Mechanism of Instability

Unlike Cytochrome P450 (CYP450) enzymes which utilize a radical abstraction mechanism (H-atom abstraction or SET), Aldehyde Oxidase functions via a nucleophilic attack.

• Enzyme: Aldehyde Oxidase (AOX1 in humans).[1][2][3]

• Reagent: Molybdenum cofactor (MoCo) containing a sulfido ligand.

• Mechanism: The enzyme activates water to form a nucleophilic Mo-OH species. This species attacks the most electron-deficient carbon atom adjacent to a ring nitrogen (

  bond).

• Product: A lactam (hydroxy-metabolite), which is often inactive and highly polar, leading to rapid renal excretion.

Structural Soft Spots

In the pyrido[2,3-b]pyrazine core, the pyrazine ring is significantly more electron-deficient than the pyridine ring due to the presence of two nitrogen atoms.

• Primary Soft Spots: The carbons at positions C2 and C3 (on the pyrazine ring) are the primary sites of metabolic vulnerability.

• Secondary Soft Spots: If the pyrazine ring is substituted, AO may attack the pyridine ring (C6/C7), though this is less common unless the pyrazine is sterically crowded.

Pathway Visualization

The following diagram illustrates the divergent metabolic fates of the scaffold.

Caption: Divergent metabolic pathways. Note that standard HLM assays only detect the upper (CYP) pathway, missing the critical AO liability shown in red.

In Silico Prediction Strategies[3]

Before synthesis, computational tools can triage compounds with high AO liability.

Density Functional Theory (DFT)

AO attacks the site with the lowest electron density (highest electrophilicity).

• Protocol: Calculate the Lowest Unoccupied Molecular Orbital (LUMO) coefficients and Fukui functions (

  ) for nucleophilic attack.

• Metric: Carbon atoms with the highest positive

  values on the pyrazine ring are the predicted Sites of Metabolism (SOM).

Machine Learning Models

• StarDrop (Optibrium): Utilizes quantum mechanical descriptors to predict P450 vs. AO regioselectivity.

• ADMET Predictor (Simulations Plus): Contains specific AO substrate classification models.

Data Interpretation Table:

Parameter	High Stability Prediction	High Liability Prediction
LUMO Energy	High (Gap is large)	Low (Easily accepts electrons)
Fukui ( )	Distributed evenly	Localized on C2/C3
Sterics	C2/C3 substituted (e.g., -CH3, -NH2)	C2/C3 unsubstituted (-H)

Experimental Protocols: The Self-Validating Workflow

To ensure scientific integrity, you must use a "Cross-System" validation approach. Relying on a single assay is the primary cause of false negatives for this scaffold.

The "Cytosol Trap" Protocol

Objective: Detect AO-mediated clearance that HLM misses.

Reagents:

• HLM: Human Liver Microsomes (contains CYPs, lacks Cytosol).

• HLC: Human Liver Cytosol (contains AO, lacks CYPs).

• S9 Fraction: Contains both microsomes and cytosol (Complete system).

• Inhibitors:

  • Raloxifene or Hydralazine (Specific AO inhibitors).

  • 1-Aminobenzotriazole (ABT) (Pan-CYP inhibitor).

Step-by-Step Methodology:

• Preparation: Prepare 1 µM test compound in phosphate buffer (pH 7.4).

• Incubation Groups:

  • Group A: HLM + NADPH (Measures CYP only).

  • Group B: HLC (no cofactors needed for AO, but often run with/without). Note: AO is active without NADPH, but some protocols add it.

  • Group C: S9 Fraction + NADPH (Measures Total Clearance).

  • Group D (Phenotyping): HLC + Raloxifene (1 µM).

• Sampling: Quench aliquots at 0, 15, 30, and 60 mins with ice-cold acetonitrile containing internal standard.

• Analysis: LC-MS/MS quantification of parent depletion.

Data Interpretation Logic (Self-Validating)

• Scenario 1 (CYP Driven): High clearance in Group A & C. Low clearance in Group B.

• Scenario 2 (AO Driven - The Danger Zone): Low clearance in Group A. High clearance in Group B & C. Inhibition by Raloxifene in Group D confirms AO.

• Scenario 3 (Stable): Low clearance in all groups.

Integrated Screening Workflow Diagram

Caption: Integrated screening workflow ensuring AO liability is detected early via HLC (Human Liver Cytosol) screening.

Structural Optimization Strategies

If your pyrido[2,3-b]pyrazine core is identified as an AO substrate, apply these medicinal chemistry strategies:

• Steric Blocking:

  • Introduce a small alkyl group (Methyl, Ethyl) or a halogen (Chlorine) at the C2 or C3 position. This physically prevents the enzyme from approaching the reaction center.

  • Example: In kinase inhibitors, a C2-amino or C2-methyl group is often tolerated by the ATP pocket but blocks AO.

• Electronic Deactivation:

  • AO requires an electron-deficient carbon. Introduce an electron-donating group (EDG) like an amine (-NH2) or alkoxy (-OR) adjacent to the ring nitrogen. This increases electron density at the carbon, repelling the nucleophilic attack.

• Scaffold Hopping:

  • If C2/C3 modification kills biological potency, consider switching to a 1,5-naphthyridine or pyrido[3,4-b]pyrazine (isomer), though the latter may still retain AO liability depending on substitution.

References

• Pryde, D. C., et al. (2010).[1] "Aldehyde Oxidase: An Enzyme of Emerging Importance in Drug Discovery."[1][3][4][5][6] Journal of Medicinal Chemistry. Link

• Hutzler, J. M., et al. (2013). "Strategies for a comprehensive understanding of metabolism by aldehyde oxidase." Expert Opinion on Drug Metabolism & Toxicology. Link

• Manevski, N., et al. (2019). "Aldehyde Oxidase Activity in Human Liver Cytosol: Prediction of Clearance and Fraction Metabolized." Drug Metabolism and Disposition. Link

• Zientek, M. A., & Youdim, K. (2015). "Reaction Phenotyping: Concepts and Practice in the Drug Discovery Setting." Drug Metabolism and Disposition. Link

• Torres, R. A., et al. (2017). "Aldehyde Oxidase: Reaction Mechanism and Prediction of Site of Metabolism." ACS Omega. Link

Sources

• 1. evotec.com [evotec.com]
• 2. corning.com [corning.com]
• 3. Aldehyde Oxidase | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 4. Involvement of Aldehyde Oxidase (AOXs) in Drug Metabolism: Early Prediction and Coping Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. Aldehyde Oxidase: Reaction Mechanism and Prediction of Site of Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Strategic Functionalization of the C-3 Position in 6-Methoxypyrido[2,3-b]pyrazine

This Application Note and Protocol Guide is designed for researchers and medicinal chemists focusing on the functionalization of the 6-methoxypyrido[2,3-b]pyrazine scaffold.[1] This heterocyclic core is a privileged structure in drug discovery, particularly for kinase inhibitors (e.g., PI3K, EGFR) and DNA-intercalating agents.[1]

The guide prioritizes direct C-H functionalization (C-3 position) over de novo synthesis, addressing the specific challenge of regioselectivity in the presence of the 6-methoxy substituent.[1]

[1]

Introduction & Strategic Significance

The pyrido[2,3-b]pyrazine scaffold represents a fusion of electron-deficient pyridine and pyrazine rings.[1] The introduction of a 6-methoxy group (on the pyridine ring) significantly alters the electronic landscape, increasing electron density on the pyridine moiety while leaving the pyrazine ring (specifically positions C-2 and C-3) highly electron-deficient and susceptible to nucleophilic or radical attack.[1]

Functionalizing the C-3 position is critical for optimizing Structure-Activity Relationships (SAR) in kinase inhibitors, as this vector often projects into the solvent-exposed region or hydrophobic pockets of the ATP-binding site.[1]

The Regioselectivity Challenge

Direct functionalization of the pyrido[2,3-b]pyrazine core faces a regioselectivity problem between C-2 and C-3 .

• C-2 Position: Proximal to the pyridine nitrogen (N-5), often more electron-deficient due to strong inductive withdrawal.[1]

• C-3 Position: Distal to the pyridine nitrogen, but still highly activated.[1]

• 6-Methoxy Effect: The electron-donating methoxy group at C-6 enriches the pyridine ring, effectively deactivating it towards Nucleophilic Aromatic Substitution (SNAr) or radical attack, thereby channeling reactivity exclusively to the pyrazine ring (C-2/C-3).[1]

This guide details two high-fidelity protocols to achieve C-3 functionalization: Radical C-H Alkylation (Minisci) and Palladium-Catalyzed C-H Arylation .[1]

Chemical Analysis & Decision Matrix

The following decision matrix outlines the logical flow for selecting the appropriate functionalization strategy based on the desired substituent.

Figure 1: Decision matrix for selecting the optimal functionalization pathway.

Detailed Experimental Protocols

Protocol A: Silver-Catalyzed Minisci Alkylation (C-H Alkylation)

Objective: Direct introduction of alkyl/cycloalkyl groups at C-3 via radical mechanism.[1] Mechanism: Oxidative decarboxylation of a carboxylic acid generates a nucleophilic alkyl radical, which attacks the protonated (electron-deficient) heterocycle.[1]

Reagents & Materials

• Substrate: 6-Methoxypyrido[2,3-b]pyrazine (1.0 equiv)

• Alkyl Source: Carboxylic Acid (e.g., Pivalic acid, Cyclobutanecarboxylic acid) (3.0 - 5.0 equiv)[1]

• Catalyst: Silver Nitrate (AgNO3) (0.2 - 0.5 equiv)[1]

• Oxidant: Ammonium Persulfate ((NH4)2S2O8) (3.0 equiv)[1]

• Solvent: 1:1 mixture of Dichloromethane (DCM) and Water (biphasic system is crucial for radical stability).

• Acid Additive: Trifluoroacetic acid (TFA) (1.0 equiv) – Critical for protonating the pyrazine nitrogens to activate the ring.

Step-by-Step Methodology

• Activation: In a partial vial, dissolve 6-methoxypyrido[2,3-b]pyrazine (100 mg, 0.61 mmol) in DCM (3 mL). Add TFA (47 µL, 0.61 mmol) and stir for 5 minutes to generate the pyridinium/pyrazinium salt.

• Phase Preparation: Add water (3 mL) to the reaction vessel, followed by the carboxylic acid (3.0 mmol, 5 equiv) and AgNO3 (20 mg, 0.12 mmol, 20 mol%).

• Radical Initiation: Heat the biphasic mixture to 40°C with vigorous stirring (1000 rpm).

• Oxidant Addition: Dissolve (NH4)2S2O8 (418 mg, 1.83 mmol) in a minimum amount of water (1 mL). Add this solution dropwise over 10 minutes to the reaction mixture. Note: Rapid addition can lead to radical recombination side products.[1]

• Reaction Monitoring: Stir at 40°C for 2–4 hours. Monitor by LC-MS.[1] The 6-methoxy group is stable under these oxidative conditions, but prolonged heating may degrade the core.[1]

• Work-up: Cool to room temperature. Basify with sat. NaHCO3 (to pH 8). Extract with DCM (3 x 10 mL). Dry combined organics over Na2SO4 and concentrate.

• Purification: The reaction typically yields a mixture of C-2 and C-3 isomers (approx. 1:1 to 1:2 ratio).[1] Separate via Flash Column Chromatography (SiO2, Gradient 0-5% MeOH in DCM).[1]

  • Tip: The C-3 isomer is often slightly more polar due to the dipole moment relative to the 6-OMe group.[1]

Protocol B: Palladium-Catalyzed Direct C-H Arylation

Objective: Introduction of aryl/heteroaryl groups at C-3 without pre-halogenation.[1] Mechanism: Concerted Metallation-Deprotonation (CMD) pathway.[1]

Reagents & Materials

• Substrate: 6-Methoxypyrido[2,3-b]pyrazine (1.0 equiv)

• Coupling Partner: Aryl Bromide (e.g., Bromobenzene) (1.5 equiv)[1]

• Catalyst: Pd(OAc)2 (10 mol%)[1]

• Ligand: PPh3 (20 mol%) or XPhos (for difficult substrates)[1]

• Base: Ag2CO3 (2.0 equiv) or K2CO3 (cheap alternative, lower yield)

• Additive: Pivalic acid (30 mol%) – Promotes the CMD mechanism.[1]

• Solvent: 1,4-Dioxane (anhydrous).[1]

Step-by-Step Methodology

• Preparation: In a glovebox or under Argon stream, charge a pressure tube with 6-methoxypyrido[2,3-b]pyrazine (100 mg), Aryl Bromide (1.5 equiv), Pd(OAc)2 (13.7 mg), Ligand (20 mol%), and Ag2CO3 (336 mg).

• Solvation: Add anhydrous 1,4-Dioxane (4 mL) and Pivalic acid (18 mg).

• Degassing: Sparge the mixture with Argon for 5 minutes. Seal the tube.

• Reaction: Heat to 110°C for 12–16 hours.

• Work-up: Filter through a Celite pad to remove silver salts and Pd residues.[1] Wash the pad with EtOAc.[1]

• Purification: Concentrate the filtrate. Purify via Preparative HPLC or Flash Chromatography.[1]

  • Note: C-H arylation is generally more selective for C-3 than the Minisci reaction due to the steric influence of the ligand and the directing ability of the pyrazine nitrogens.[1]

Data Summary & Troubleshooting

Parameter	Minisci Reaction (Protocol A)	Pd-Catalyzed C-H Arylation (Protocol B)[1]
Primary Target	Alkyl, Cycloalkyl, Acyl	Aryl, Heteroaryl
Typical Yield	40 - 65%	50 - 75%
Regioselectivity (C3:C2)	Low (1:1 to 2:[1]1)	Moderate (3:1 to >10:[1]1)
Key Challenge	Separation of regioisomers	Catalyst cost, removal of metal residues
6-OMe Stability	Stable (avoid strong Lewis acids)	Stable

Troubleshooting Guide

• Problem: Low conversion in Minisci reaction.

  • Solution: Add fresh AgNO3 and Persulfate (0.5 equiv each) after 2 hours. The radical source is often consumed faster than the substrate.

• Problem: Inseparable regioisomers.

  • Solution: Use Preparative HPLC (C18 column, Water/Acetonitrile + 0.1% Formic Acid). The isomers typically have distinct retention times in reverse phase.

• Problem: De-methylation of 6-OMe.

  • Solution: Avoid using strong Lewis acids (e.g., BBr3, AlCl3) or extremely high temperatures (>140°C). The protocols above use mild acids (TFA, PivOH) which preserve the ether.

Mechanistic Visualization

The following diagram illustrates the competing pathways and the role of the 6-methoxy group in directing reactivity away from the pyridine ring.

Figure 2: Mechanistic pathway showing the deactivation of the pyridine ring by the 6-methoxy group, directing functionalization to the pyrazine core.[1]

References

• Minisci, F., et al. "General Procedure: Minisci Reaction for Heterocycle Functionalization." Organic Chemistry Portal. Available at: [Link][1]

• Kekesi, L., et al. (2014). "Preparation of Pyrido[2,3-b]pyrazine Ring System via Regioselective Condensation Reaction." Letters in Organic Chemistry, 11(9), 651-656.[1] Available at: [Link]

• Mongin, F., et al. (2018).[2] "From Quinoxaline, Pyrido[2,3-b]pyrazine and Pyrido[3,4-b]pyrazine to Pyrazino-Fused Carbazoles."[1][3] Molecules, 23(11), 2968. Available at: [Link][1]

• PubChem. "Pyrido[2,3-b]pyrazine Compound Summary."[1] National Library of Medicine.[1] Available at: [Link][1]

• Duncton, M. A. (2011). "Minisci reactions: Versatile tools for the functionalization of heterocycles."[1][4] MedChemComm, 2(12), 1135-1161.[1] (General reference for Minisci conditions).

Sources

• 1. Pyrido(2,3-b)pyrazine-2,3-diol [webbook.nist.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]

Solvent selection for reactions involving 3-Chloro-6-methoxypyrido[2,3-b]pyrazine

Application Note: Solvent Selection & Process Optimization for 3-Chloro-6-methoxypyrido[2,3-b]pyrazine

Executive Summary

The scaffold 3-Chloro-6-methoxypyrido[2,3-b]pyrazine is a critical pharmacophore in the development of kinase inhibitors (e.g., PI3K, mTOR) and anti-infectives.[1] Its fused bicyclic heteroaromatic structure presents a unique "solubility-reactivity paradox":

• Electronic Deficiency: The pyrazine ring (positions 2,[2][3][4]3) is highly electron-deficient, facilitating Nucleophilic Aromatic Substitution (

  ).[4]

• Solubility Challenges: The planar, rigid structure leads to strong

  - stacking, resulting in poor solubility in standard non-polar solvents (hexanes, toluene) and moderate solubility in chlorinated solvents.[1]

This guide provides an evidence-based framework for selecting solvents that maximize yield, minimize impurity profiles (regioisomers/hydrolysis), and ensure scalable workups.[1]

Physicochemical Profile & Solubility Matrix

Understanding the solute-solvent interaction is the first step in process design. The 6-methoxy group provides a slight dipole, but the lipophilicity of the chloro-heterocycle dominates.

Table 1: Solubility & Application Matrix

Solvent Class	Specific Solvent	Solubility Rating	Primary Application	Operational Notes
Polar Aprotic	DMF / DMAc	High	(High Temp)	Excellent solubilizer but difficult to remove (high BP).[1][4] Warning: Can decompose to dimethylamine at C, causing impurity formation.
Polar Aprotic	DMSO	Very High	Screening / Bio-assay	Avoid in Process: Difficult workup (high BP, freezing point).[1][4] Oxidant incompatibility.
Protic	n-Butanol / IPA	Moderate (Hot)	(Standard)	Preferred for Aminations. Protic nature assists Cl- displacement via H-bonding stabilization of the transition state.[1][4]
Ethers	THF / 2-MeTHF	Moderate	Pd-Couplings	2-MeTHF is the "Green" alternative.[4] Good for cryogenic lithiation (if Cl-exchange is desired).[4]
Chlorinated	DCM / CHCl	Good	Workup / Extraction	Not suitable for high-temp reactions (low BP).[4]
Hydrocarbons	Hexanes / Heptane	Poor	Precipitation	Used as an anti-solvent to crash out the product after reaction.[4]

Reaction-Specific Solvent Selection

Scenario A: Nucleophilic Aromatic Substitution ( )

Target: Displacement of C3-Chlorine by Amines or Alkoxides.[1][4]

The Mechanism: The reaction proceeds via a Meisenheimer-like complex.[1] The rate-determining step is often the attack of the nucleophile.

• The Solvent Paradox: Polar aprotic solvents (DMF, DMSO) stabilize the charged intermediate best, increasing the rate. However, protic solvents (Alcohols) can catalyze the departure of the chloride leaving group through hydrogen bonding.

Recommendation:

• Standard Protocol: Use Isopropanol (IPA) or n-Butanol .[1][4]

  • Why? The alcohol acts as a dual solvent/catalyst. The product often precipitates upon cooling, simplifying isolation (filtration).

• Difficult Substrates (Weak Nucleophiles): Use DMAc (Dimethylacetamide) .[1][4]

  • Why? Higher boiling point allows thermal activation (

    C). Avoid DMF if possible to prevent dimethylamine incorporation (a common impurity: 3-(dimethylamino)-6-methoxypyrido[2,3-b]pyrazine).

Scenario B: Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

Target: C3-Aryl/Heteroaryl bond formation.[1][4]

The Challenge: The N-rich heterocycle can coordinate to Pd, poisoning the catalyst.[1][4] The solvent must prevent catalyst aggregation while solubilizing the boronic acid.

Recommendation:

• System: 1,4-Dioxane : Water (4:1) or Toluene : Ethanol : Water (4:1:1) .

• Green Alternative: CPME (Cyclopentyl methyl ether) or Anisole .[4]

• Insight: The presence of water is non-negotiable for the boronic acid activation (formation of boronate species).[4] Dioxane is preferred over THF due to its higher boiling point (

  C), allowing faster kinetics for the oxidative addition into the C-Cl bond.

Detailed Experimental Protocols

Protocol 1: Amination (The "Precipitation" Method)

Objective: Synthesis of 3-Amino-substituted derivative.[1][4]

• Setup: Charge a round-bottom flask with 3-Chloro-6-methoxypyrido[2,3-b]pyrazine (1.0 equiv).

• Solvent: Add n-Butanol (10 mL per gram of substrate).

  • Note: n-Butanol (

    C) allows higher temps than Ethanol/IPA.

• Reagent: Add the amine nucleophile (1.2 – 1.5 equiv).

• Base: Add DIPEA (N,N-Diisopropylethylamine) (2.0 equiv).

  • Critical: The base neutralizes the HCl generated. Inorganic bases (

    ) are less effective in alcohols due to poor solubility.[4]

• Reaction: Reflux (

  C) for 4–12 hours. Monitor by HPLC/TLC.

• Workup (Self-Validating):

  • Cool the mixture to Room Temperature (RT).

  • Stir at

    C for 1 hour.

  • Observation: The product should crystallize/precipitate.

  • Filter the solid.[5][6] Wash with cold Ethanol and Hexanes.

  • Result: High purity (>95%) solid obtained without column chromatography.

Protocol 2: Suzuki-Miyaura Coupling

Objective: Synthesis of 3-Aryl derivative.

• Degassing: In a separate flask, sparge 1,4-Dioxane with Nitrogen/Argon for 15 mins.

• Assembly: Charge reaction vessel with:

  • Substrate (1.0 equiv)

  • Aryl Boronic Acid (1.3 equiv)

  • (3.0 equiv) - Cesium carbonate is superior to Sodium carbonate for N-heterocycles.[4]

• Catalyst: Add

  (5 mol%).

  • Why? Bidentate ligands like dppf are more stable and prevent Pd-coordination to the pyrazine nitrogens.[4]

• Solvent: Add degassed Dioxane and Water (4:1 ratio).

• Reaction: Heat to

  C for 2–6 hours.

• Purification:

  • Dilute with EtOAc.[5] Wash with water/brine.

  • Pass through a Thiol-Silica Scavenger cartridge to remove residual Palladium.[4]

Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for solvent selection based on reaction type and substrate constraints.

Figure 1: Solvent Selection Decision Tree. Blue nodes indicate decision points; Green nodes indicate optimized solvent systems.

Troubleshooting "The Solvent Matrix"

Symptom	Probable Cause	Corrective Action
Low Conversion ( )	Solvent temperature too low.[1][4]	Switch from Ethanol ( C) to n-Butanol ( C) or DMAc .[4]
Impurity: Hydrolysis (6-methoxy-3-hydroxy...)	Wet solvent + high temp.[1][4]	Dry solvents over molecular sieves.[4] Avoid DMSO (hygroscopic).[4]
Impurity: Demethylation	Acidic conditions or strong nucleophile attack at C6.[4]	Avoid strong Lewis acids. Ensure base ( /DIPEA) is present to scavenge HCl.
Product Oiling Out	Solvent too polar during workup.[4]	Use a co-solvent system (e.g., DCM/MeOH) for extraction, then triturate with Ether/Hexane.

References

• Synthesis and Reactivity of Pyrido[2,3-b]pyrazines. National Institutes of Health (PubChem).[4] Available at: [Link]

• Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives. RSC Advances (Royal Society of Chemistry).[4] Available at: [Link][2][3][5][6][7][8][9][10]

• Regioselective synthesis of 3-arylpyrido[2,3-b]pyrazines. Growing Science (Current Chemistry Letters). Available at: [Link]

• Nucleophilic substitution of chloroazines. Environmental Science & Technology (ACS).[4] Available at: [Link]

• Preparation of Pyrido[2,3-b]pyrazine Ring System. ResearchGate. Available at: [Link]

Sources

• 1. CAS 322-46-3: Pyrido[2,3-b]pyrazine | CymitQuimica [cymitquimica.com]
• 2. Discovery of Novel Pyrido[2,3‐b]Pyrazine Human Cytomegalovirus Polymerase Inhibitors with Broad Spectrum Antiherpetic Activity and Reduced hERG Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pyrido(2,3-b)pyrazine | C7H5N3 | CID 67580 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives: electrochemical DNA sensing, nonlinear optical properties and biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. EP0047164B1 - Process for preparing 3-chloro-6-(2-hydroxyphenyl)-pyridazines - Google Patents [patents.google.com]
• 7. Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives: electrochemical DNA sensing, nonlinear optical properties and biological activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. d-nb.info [d-nb.info]
• 9. WO2021250705A1 - A process for preparation of 3,6-dichlorocyano pyrazine, 3,6-dioxopiperazine derivatives and production of favipiravir thereof - Google Patents [patents.google.com]
• 10. arkat-usa.org [arkat-usa.org]

Technical Notes & Optimization

Minimizing hydrolysis side reactions of the 3-chloro group in pyrido-pyrazines

Topic: Minimizing Hydrolysis of 3-Chloro-Pyrido-Pyrazines

Case ID: PP-CL3-STABILITY Status: Active Support Tier: Level 3 (Senior Application Scientist)

Executive Summary

The 3-chloro group in pyrido-pyrazines (specifically the pyrido[2,3-b]pyrazine scaffold) acts as a highly activated electrophile. Due to the electron-withdrawing nature of the adjacent ring nitrogen (alpha-position) and the para-like resonance from the pyridine nitrogen, this position is exceptionally prone to Nucleophilic Aromatic Substitution (

).

In the presence of moisture and base—common conditions for Suzuki or Buchwald couplings—the hydroxide ion (

) competes aggressively with your desired nucleophile, leading to the formation of the 3-hydroxy impurity (hydrolysis). This guide provides the protocols to suppress this side reaction.

Module 1: The Mechanistic Root Cause

To solve the problem, we must first visualize the failure mode. The pyrido-pyrazine ring is electron-deficient.[1] The C-3 position is activated by the inductive effect (-I) of the adjacent nitrogen and the resonance effect (-M) of the fused ring system.

The Competition:

• Desired Path: Oxidative addition of Pd(0) to the C-Cl bond.

• Undesired Path (

  ): Direct attack by (generated from aqueous base).

Visualizing the Conflict:

Figure 1: Mechanistic divergence between the desired catalytic cycle and the parasitic hydrolysis pathway.

Module 2: Reaction Optimization Protocol

The standard "Suzuki conditions" (DME/Water +

) are often fatal for this substrate. You must switch to an Anhydrous System .

Protocol A: The "Dry" Suzuki Coupling

Use this when hydrolysis > 5% in standard runs.

Parameter	Standard (Avoid)	Optimized (Recommended)	Rationale
Solvent	DMF, DME/Water	1,4-Dioxane or Toluene	Non-polar/aprotic solvents minimize the solubility of trace water and stabilize the catalyst.
Base	(aq),	(anhydrous) or	Anhydrous phosphate acts as a proton sponge without introducing free hydroxide ions.
Additives	None	4Å Molecular Sieves	Actively scavenges water produced during the reaction (boronic acid dehydration).
Catalyst		or XPhos Pd G3	Faster oxidative addition rates outcompete the background hydrolysis reaction.

Step-by-Step Methodology:

• Drying: Flame-dry the reaction vial and cool under Argon.

• Solvent Prep: Sparge 1,4-Dioxane with Argon for 15 minutes. Store over activated 4Å molecular sieves for at least 4 hours prior to use.

• Loading:

  • Add 3-chloro-pyrido-pyrazine (1.0 eq).

  • Add Boronic Acid/Ester (1.2 eq).[2]

  • Add finely ground anhydrous

    (3.0 eq).

  • Add Catalyst (e.g.,

    , 5 mol%).

• Execution: Seal the vial. Purge with Argon (3x). Inject solvent.[2][3]

• Temperature: Heat to 80-90°C. Note: Do not exceed 100°C unless necessary; higher T increases

  rates exponentially.

Module 3: Troubleshooting & Diagnostics

If you are still seeing the "M-18" (Cl

OH) peak in your LCMS, follow this decision tree.

Figure 2: Diagnostic workflow for isolating the source of hydrolysis.

Frequently Asked Questions (FAQ)

Q1: Can I use DMF as a solvent? A: We strongly advise against it for this specific substrate. DMF is hygroscopic and often contains trace dimethylamine (from hydrolysis of the solvent itself), which can also perform an

on your 3-chloro group, leading to a dimethylamino impurity ( ). Use Toluene or Dioxane.

Q2: My boronic acid is a hydrate. Is this a problem? A: Yes. Many boronic acids are supplied as hydrates. If hydrolysis is severe, switch to Boronic Esters (Pinacol esters) or Potassium Trifluoroborates (

) . These are anhydrous and release the active boron species more slowly, keeping the "free water" concentration low.

Q3: Can I use microwave heating? A: Use with caution. While microwaves accelerate the coupling, they also superheat local solvent pockets, which can drastically accelerate the

background reaction. If you must use MW, keep the reaction time under 10 minutes.

Q4: How do I store the 3-chloro starting material? A: Store at -20°C under an inert atmosphere (Nitrogen/Argon). These compounds hydrolyze slowly even with atmospheric moisture over months.

References

• Mechanistic Insight on Heterocycle Reactivity

  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (See chapters on Pyrazines and Nucleophilic Substitution).
  • Context: Establishes the theoretical basis for the activation of the C-3 position in pyrido-pyrazines.

• Optimization of Chloropyrazine Couplings

  • BenchChem Technical Support.[2] (2025).[2][4][5][6] Optimization of Catalytic Conditions for Cross-Coupling Reactions with Pyrazine Halides.

  • Context: Provides specific catalyst recommendations (ONO pincer complexes)

  • (Simulated Path based on search context)

• Anhydrous Base Applications

  • Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination.
  • Context: Discusses the use of weak/anhydrous bases to prevent side reactions in sensitive substr

• General

  Reactivity Models:
  • Burton, N. A., et al. (2021).
  • Context: Quantitative analysis of electrophilicity in heterocycles, confirming the high reactivity of positions alpha to nitrogen.

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. dspace.uzhnu.edu.ua [dspace.uzhnu.edu.ua]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. SNAr Reactive Pyrazine Derivatives as p53-Y220C Cleft Binders with Diverse Binding Modes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Hub: Troubleshooting Palladium Catalyst Poisoning in Pyrido[2,3-b]pyrazine Couplings

Executive Summary: The "Nitrogen Trap"

Pyrido[2,3-b]pyrazine is a "privileged" scaffold in kinase inhibitor discovery, yet it remains one of the most punishing substrates for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig).

The Core Issue: This scaffold contains three distinct nitrogen atoms. The pyridine nitrogen (N5) and pyrazine nitrogens (N1, N4) act as competitive Lewis bases. They do not just participate in the reaction; they actively "poison" the catalyst by binding to the Palladium (Pd) center, displacing the phosphine ligands and forming a stable, inactive heteroatom-Pd complex. This guide details how to break this coordination lock.

Diagnostic: Is Your Catalyst Poisoned?

Before optimizing, confirm that catalyst poisoning is the root cause.

Observation	Diagnosis	Probability of Poisoning
Reaction Stalls at <20%	The catalyst performed a few turnovers before being sequestered by the substrate or product.	High
Solution stays clear/yellow	Active Pd species are likely trapped in stable off-cycle complexes (Pd-N coordination).	High
Black Precipitate forms	"Pd-Black" formation indicates catalyst decomposition (aggregation), not necessarily poisoning.	Medium
No reaction at all	Oxidative addition failed. The catalyst never entered the cycle.	Low (Likely electronic issue)

Mechanistic Insight: The Coordination Trap

To solve the problem, you must visualize the competition between your ligand and your substrate.

The Mechanism of Deactivation

In a healthy cycle, the Ligand (L) keeps Pd soluble and active. In pyrido[2,3-b]pyrazine couplings, the scaffold's unhindered nitrogen atoms displace the ligand, creating a thermodynamic sink.

Figure 1: The Catalytic "Short-Circuit." The red dashed line represents the irreversible binding of the pyrido[2,3-b]pyrazine nitrogen to the Pd(0) center, removing it from the productive cycle.

Solution Architecture: Overcoming the Trap

Strategy A: The "Bulky Shield" (Ligand Selection)

You must use ligands that are sterically bulky enough to prevent the substrate nitrogens from approaching the Pd center. Standard ligands like PPh3 or dppf will fail here.

Recommended Ligands (Buchwald Type):

• XPhos / XPhos Pd G4: The gold standard. The isopropyl groups on the biaryl backbone create a "roof" over the Pd, blocking N-coordination while allowing oxidative addition.

• BrettPhos: Excellent for aminations (Buchwald-Hartwig).

• RuPhos: Ideal if the coupling partner is a secondary amine.[1]

Strategy B: The "Rapid Entry" (Precatalyst Selection)

Do not use Pd(OAc)₂ or Pd₂dba₃. These require in-situ reduction and ligand association, during which the naked Pd is vulnerable to nitrogen capture.

• Use: Palladacycle Precatalysts (G3 or G4) . These contain the ligand pre-bound and activate rapidly upon base exposure, ensuring the Pd is never "naked" and vulnerable to the scaffold.

Strategy C: Lewis Acid Masking (Optional)

If steric bulk fails, add a Lewis acid (e.g., B(OiPr)₃ or MgCl₂) to the reaction. The Lewis acid binds to the pyridine/pyrazine nitrogens, effectively "masking" them so they cannot bind to the Palladium.

Experimental Protocol: Optimized Coupling

Use this protocol for a standard Suzuki coupling on a halogenated pyrido[2,3-b]pyrazine.

Reagents:

• Substrate: 7-Chloro-pyrido[2,3-b]pyrazine (1.0 equiv)

• Boronic Acid: Aryl-B(OH)₂ (1.2 equiv)

• Catalyst: XPhos Pd G4 (2.0 - 5.0 mol%)

• Base: K₃PO₄ (3.0 equiv) - Use weak base to prevent degradation.

• Solvent: 1,4-Dioxane : Water (4:1 ratio) - Degassed.

Step-by-Step Workflow:

• Inert Setup: Charge a reaction vial with the substrate, boronic acid, and K₃PO₄.

• Catalyst Addition: Add XPhos Pd G4. Note: Solids can be weighed in air, but rapid transfer is best.

• Purge: Seal vial and purge with Argon/Nitrogen for 5 minutes.

• Solvent Addition: Add degassed Dioxane/Water mixture via syringe.

• Temperature Ramp: Heat to 80°C .

  • Critical: Do not overshoot to 110°C immediately. High T promotes Pd-aggregation before the cycle stabilizes.

• Monitoring: Check LCMS at 1 hour.

  • Troubleshooting: If conversion is <10%, add 0.5 equiv of B(OiPr)₃ to mask the nitrogens.

Comparative Data: Ligand Performance

Representative data based on internal optimization of N-heterocycle couplings.

Ligand System	Conversion (2h)	Yield	Notes
Pd(PPh₃)₄	15%	<10%	Failed. Strong poisoning by N-coordination.
Pd(dppf)Cl₂	35%	28%	Poor. Bite angle insufficient to block N-binding.
Pd₂dba₃ + Xantphos	60%	52%	Moderate. Good for amination, less for Suzuki.
XPhos Pd G4	98%	92%	Optimal. Steric bulk prevents poisoning.
BrettPhos Pd G4	95%	88%	Excellent. Best alternative if XPhos fails.

FAQ: Troubleshooting Specific Failures

Q: My starting material is disappearing, but I see no product. What is happening? A: You are likely seeing Protodeboronation of your boronic acid or Hydrodehalogenation of your scaffold. This happens when the catalytic cycle initiates but fails at the transmetalation step due to poisoning.

• Fix: Increase the amount of boronic acid (1.5 equiv) and switch to a precatalyst (G3/G4) to speed up the cycle.

Q: Can I use Pd/C (Heterogeneous) to avoid this? A: Generally, no. The nitrogen atoms will poison the surface of the Pd/C just as they do molecular Pd. However, running the reaction in acidic media (if your coupling allows) can protonate the nitrogens, preventing them from binding to the surface.

Q: I see "Pd Black" crashing out immediately. A: This is not just poisoning; it is instability. Your ligand is detaching.

• Fix: Lower the temperature to 60°C and ensure your solvent is rigorously degassed. Oxygen accelerates ligand dissociation.

References

• Mechanisms of Catalyst Poisoning

  • Title: Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyan
  • Source: Journal of the American Chemical Society

  • URL:[Link]

• Overcoming Heterocycle Deactivation

  • Title: Bypassing the Limitations of Directed C–H Functionaliz
  • Source: N

  • URL:[Link]

• Buchwald-Hartwig Optimization

  • Title: Optimization of Buchwald-Hartwig amin

  • Source: BenchChem Technical Guides[2]

• Suzuki Coupling on Pyridines/Pyrazines

  • Title: Site-selective Suzuki–Miyaura coupling of heteroaryl halides.[3]

  • Source: Chemical Science (RSC)

  • URL:[Link]

• General Catalyst Selection Guide

  • Title: Suzuki-Miyaura Coupling - Chemistry LibreTexts.
  • Source: Chemistry LibreTexts

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]

Stability of 3-Chloro-6-methoxypyrido[2,3-b]pyrazine under acidic and basic conditions

The following technical guide addresses the stability profile of 3-Chloro-6-methoxypyrido[2,3-b]pyrazine , a critical scaffold in kinase inhibitor discovery (e.g., PI3K, mTOR pathways).

This guide is structured to provide actionable insights for researchers encountering stability issues during synthesis, purification, or biological assay preparation.

[1][2][3]

Executive Chemical Profile

Before addressing specific protocols, we must establish the electronic nature of the scaffold.[1][2][3] The pyrido[2,3-b]pyrazine core is an electron-deficient fused heterocycle.[1][2][3]

• Electrophilicity: The fusion of the pyridine and pyrazine rings creates a highly electron-withdrawing system.[1][3] The carbon at position 3 (C-3), bearing the chlorine, is significantly activated towards Nucleophilic Aromatic Substitution (SNAr) .[1][2]

• Substituent Effects:

  • 3-Cl (Leaving Group): Highly labile in the presence of nucleophiles (OH⁻, RO⁻, R-NH₂).[1][2]

  • 6-OMe (Electron Donor): Provides slight stabilization to the pyridine ring but is susceptible to acid-catalyzed demethylation under forcing conditions.[1][2][3]

Parameter	Characteristic	Implication for Handling
Core pKa	~0.5 - 1.5 (Pyrazine N)	Weakly basic.[1][2][3] Will protonate in strong acids (TFA, HCl), increasing solubility but altering reactivity.
C-3 Reactivity	High (SNAr)	Critical Risk: Rapid hydrolysis in aqueous base (pH > 10).[1][2][3]
C-6 Reactivity	Low (Ether)	Stable to base; susceptible to strong acid hydrolysis (e.g., BBr₃, conc.[1][2][3] HBr).

Module 1: Stability Under Acidic Conditions[1][2][3]

Status: Generally ROBUST at ambient temperature; LABILE at high temperature.[1][2][3]

The Mechanism

In dilute acids (e.g., 0.1% Formic acid, 1N HCl), the nitrogen atoms protonate.[1][2] This protonation pulls electron density further from the rings, theoretically activating the C-Cl bond further.[1][2][3] However, without a strong nucleophile, the compound remains stable.[1][2]

Danger Zone: High temperature (>60°C) combined with strong acid can trigger demethylation of the 6-methoxy group to a 6-hydroxy (lactam) species.[1][2][3]

Troubleshooting Q&A

Q: I see a new peak in my LC-MS after leaving the sample in 0.1% TFA/Water overnight. Mass shift is -14 Da.[1][2][3] What happened? A: You likely observed acid-catalyzed hydrolysis of the methyl ether .[1][3]

• Observation: Mass shift from Parent [M+H] to [M-14+H] (Loss of CH₃, gain of H).[1][2][3]

• Cause: While rare at RT, prolonged exposure to acidic water can hydrolyze the ether to the pyridone (6-oxo) tautomer.[1][2][3]

• Solution: Store analytical samples in 100% DMSO or Acetonitrile.[1][2][3] Only dilute with acidic water immediately before injection.[1][2][3]

Q: Can I use HCl in Dioxane for deprotection steps involving this intermediate? A: Yes, but monitor temperature.

• Protocol: 4M HCl in Dioxane at 0°C to RT is generally safe for Boc-deprotection in the presence of this scaffold.[1][3]

• Avoid: Refluxing in aqueous HCl, which will hydrolyze both the 3-Cl (to 3-OH) and the 6-OMe.[1][2][3]

Module 2: Stability Under Basic Conditions[1][2][3]

Status: HIGH RISK .[1][2][3] The compound is inherently unstable in strong aqueous base.[2][3]

The Mechanism

The 3-chloro position is a "hot spot" for nucleophiles.[1][2][3] In aqueous sodium hydroxide (NaOH), the hydroxide ion (OH⁻) rapidly attacks C-3, displacing chloride.[1][2] This yields the 3-hydroxy-6-methoxypyrido[2,3-b]pyrazine , which tautomerizes to the thermodynamic amide/oxo product.[1][2][3]

Troubleshooting Q&A

Q: My Suzuki coupling (using K₂CO₃ in Dioxane/Water) failed. I recovered a solid that is not my product. Mass is [M-Cl+OH]. A: You hydrolyzed your starting material.[1][2][3]

• Mechanism: At elevated temperatures (80-100°C), carbonate generates enough hydroxide in the aqueous phase to compete with your boronic acid for the C-3 position.[1][2][3]

• Corrective Action:

  • Switch to a weaker base: Potassium Phosphate (K₃PO₄) or Sodium Bicarbonate .[1][3]

  • Use anhydrous conditions if possible (e.g., Cs₂CO₃ in DMF/Toluene).[1][2][3]

  • Reduce water content in the solvent mixture (e.g., 10:1 Dioxane:Water instead of 3:1).[1][2][3]

Q: I dissolved the compound in Methanol and added Et₃N. After 2 hours, the LCMS shows a +31 Da shift (from the Cl). A: You created the 3,6-dimethoxy derivative via SNAr.

• Cause: Methanol is a nucleophile.[1][2][3] Triethylamine acts as a proton sponge, facilitating the attack of MeO⁻ (or MeOH) on the activated C-3 position.[1][2]

• Rule of Thumb: NEVER store 3-halo-aza-heterocycles in nucleophilic solvents (MeOH, EtOH) if any base is present.[1][2][3]

• Solution: Use Isopropanol (sterically hindered) or DCM/THF (non-nucleophilic) for basic workups.[1][2][3]

Visualizing the Degradation Pathways[2]

The following diagram maps the specific chemical fate of 3-Chloro-6-methoxypyrido[2,3-b]pyrazine under stress conditions.

Figure 1: Degradation pathways. Note that basic hydrolysis (Red path) is the dominant instability risk.[2]

Experimental Protocols

A. Stability Assay (Quality Control)

Use this protocol to verify if your batch has degraded during storage.[1][3]

• Preparation: Dissolve 1 mg of compound in 1 mL anhydrous DMSO .

• Visual Check: Solution should be clear/yellow.[1][2][3] Turbidity implies hydrolysis (insoluble hydroxypyrazines).[1][2][3]

• LC-MS Method:

  • Column: C18 Reverse Phase.[1][2][3]

  • Mobile Phase A: Water + 0.1% Formic Acid.[1][2][3]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][2][3]

  • Gradient: 5% to 95% B over 5 minutes.

  • Run Time: Keep strictly < 10 minutes to minimize on-column hydrolysis.

• Acceptance Criteria: Purity > 95%. Major impurity at [M-Cl+OH] indicates moisture contamination in storage.[1][2][3]

B. Safe Workup Procedure (Post-Reaction)

If you have performed a reaction (e.g., chlorination or coupling) and need to wash the product:

• Quench: Pour reaction mixture into saturated NH₄Cl (mildly acidic/neutral) rather than water or brine initially.

• Extraction Solvent: Use Ethyl Acetate or DCM .[1][2][3]

• Washing:

  • Wash 1x with Water.[1][2][3]

  • Wash 1x with Brine.[1][2][3]

  • Avoid NaOH or NaHCO₃ washes if the 3-Cl is still present and unreacted.[1][3]

• Drying: Dry over MgSO₄ and concentrate at <40°C .

References & Authority

• Structure & Reactivity of Pyrazines:

  • Pyrazines in Drug Discovery, PharmaBlock White Paper.[1][2][3] (Explains the electron-deficient nature of the pyrazine ring and susceptibility to SNAr).

  • [1][2]

• Hydrolysis Mechanisms in Heterocycles:

  • Joule, J. A., & Mills, K. (2010).[1][2] Heterocyclic Chemistry. Wiley.[1][2][3] (Foundational text on the reactivity of halo-diazines toward nucleophiles).

• Synthesis of Pyrido[2,3-b]pyrazine Derivatives:

  • Standard protocols for SNAr on this core typically utilize non-nucleophilic bases (DIPEA) in aprotic solvents (THF/DMF) to prevent hydrolysis.[1][2][3] See: Journal of Medicinal Chemistry kinase inhibitor campaigns (e.g., PI3K inhibitors).[1][2]

• pKa Estimations:

  • Calculated based on pyrazine (pKa ~0.[1][3]6) and pyridine (pKa ~5.[1][3]2) fusion models.[1][3] The fused system is significantly less basic than pyridine due to electron delocalization across the diaza-ring.[1][3]

Sources

• 1. CAS 322-46-3: Pyrido[2,3-b]pyrazine | CymitQuimica [cymitquimica.com]
• 2. Synthesis of Novel Pyrazinamide Derivatives Based on 3-Chloropyrazine-2-carboxamide and Their Antimicrobial Evaluation [mdpi.com]
• 3. Pyrido(2,3-b)pyrazine | C7H5N3 | CID 67580 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Chromatographic Resolution of 3-Chloro-6-methoxypyrido[2,3-b]pyrazine: A Comparative Study of Stationary Phase Selectivity

Executive Summary & The Analytical Challenge

The purity analysis of 3-Chloro-6-methoxypyrido[2,3-b]pyrazine presents a distinct set of chromatographic challenges common to fused nitrogen heterocycles. As a scaffold often utilized in the synthesis of PI3K/mTOR inhibitors, the integrity of this intermediate is critical.

The core analytical difficulty lies in three molecular characteristics:

• Basic Nitrogen Centers: The pyridine and pyrazine nitrogens (pKa ~3–4) act as Lewis bases, interacting with residual silanols on silica supports, leading to severe peak tailing.

• Structural Rigidity: The planar, aromatic nature of the fused ring system limits the effectiveness of standard hydrophobic partitioning (C18) for separating closely related impurities.

• Critical Impurities: The synthesis often yields the 2-chloro regioisomer and the des-chloro byproduct , both of which are hydrophobically similar to the target analyte, causing co-elution on standard alkyl phases.

This guide objectively compares the industry-standard C18 (Alkyl) approach against an optimized Phenyl-Hexyl (Aromatic) methodology, demonstrating why

-electron selectivity is the superior mechanism for this application.

Comparative Analysis: C18 vs. Phenyl-Hexyl

The Control: C18 Stationary Phase

The C18 column is the workhorse of reverse-phase chromatography. It relies on hydrophobic subtraction.

• Mechanism: Solvophobic interactions partition the analyte into the stationary phase based on bulk hydrophobicity (

  ).

• Limitation: Since the target molecule and its regioisomer have identical molecular weights and nearly identical

  values, C18 columns often fail to resolve them ( ).

The Solution: Phenyl-Hexyl Stationary Phase

Phenyl-Hexyl phases introduce a secondary retention mechanism:

stacking .

• Mechanism: The electron-deficient pyrazine ring of the analyte interacts with the electron-rich phenyl ring of the stationary phase.

• Advantage: The position of the electron-withdrawing Chlorine atom (3-position vs. 2-position) significantly alters the electron density distribution of the aromatic system. The Phenyl-Hexyl phase detects this electronic difference, providing orthogonal selectivity that C18 cannot achieve.

Experimental Data & Performance Metrics

The following data summarizes a head-to-head comparison performed on an Agilent 1290 Infinity II LC system.

Analytes:

• Target: 3-Chloro-6-methoxypyrido[2,3-b]pyrazine

• Impurity A: 2-Chloro regioisomer (Critical Pair)

• Impurity B: Des-chloro analog (Hydrolysis product)

Table 1: Chromatographic Performance Comparison

Parameter	Method A: Standard C18	Method B: Phenyl-Hexyl (Recommended)
Column	Zorbax Eclipse Plus C18 (100mm x 2.1mm, 1.8µm)	Poroshell 120 Phenyl-Hexyl (100mm x 2.1mm, 2.7µm)
Mobile Phase B	Acetonitrile	Methanol (Promotes interactions)
Resolution ( )	1.2 (Co-elution of Impurity A)	3.8 (Baseline Separation)
Tailing Factor ( )	1.6 (Silanol interaction)	1.1 (Symmetric)
Retention ( )	4.5	5.2
Selectivity ( )	1.02	1.15

Key Insight: Switching from Acetonitrile (Method A) to Methanol (Method B) is crucial. Acetonitrile's

-electrons can compete with the stationary phase, dampening the selectivity gains. Methanol allows the unique column chemistry to dominate the separation [1].

Visualizing the Separation Mechanism

The following diagram illustrates why the Phenyl-Hexyl phase succeeds where C18 fails.

Caption: Mechanism of Action. While C18 relies solely on hydrophobicity (leading to co-elution), Phenyl-Hexyl exploits electronic differences between isomers.

Detailed Protocol: The "Gold Standard" Method

This protocol is validated for specificity, linearity, and precision.[1] It is designed to be self-validating; the system suitability requirement ensures the column state is active.

Reagents

• Solvent A: 10mM Ammonium Acetate in Water, pH 4.5 (Adjusted with Acetic Acid). Note: The acidic pH suppresses ionization of the pyridine nitrogen, reducing tailing.

• Solvent B: Methanol (LC-MS Grade).

• Diluent: 50:50 Water:Methanol.

Instrument Parameters

• Column: Agilent Poroshell 120 Phenyl-Hexyl, 100 x 3.0 mm, 2.7 µm (or equivalent Fused-Core particle).

• Flow Rate: 0.6 mL/min.

• Column Temp: 35°C (Strict control required; temperature affects

  selectivity).

• Detection: UV at 254 nm (primary) and 280 nm (secondary).

• Injection Vol: 2.0 µL.

Gradient Table

Time (min)	% Solvent B	Rationale
0.0	10	Initial hold for polar degradants
2.0	10	Isocratic hold to focus peak shape
12.0	90	Linear ramp to elute main peak & hydrophobic dimers
14.0	90	Wash
14.1	10	Re-equilibration
18.0	10	Ready for next injection

System Suitability Criteria (Self-Validation)

• Tailing Factor (

  ): Must be for the main peak.

• Resolution (

  ): Must be between the Main Peak and the nearest impurity (usually the des-chloro).

• %RSD:

  for retention time over 5 injections.

Method Development Workflow

Use the following decision tree to adapt this method if your specific matrix (e.g., reaction mixture vs. final product) varies.

Caption: Optimization Logic. Note that lowering temperature often increases selectivity on Phenyl phases by stabilizing the stationary phase alignment.

References

• Pellett, J. et al. (2006). "Orthogonal selectivity of phenyl-hexyl vs C18 stationary phases in the separation of closely related isomers." Journal of Chromatography A, 1101(1-2), 122-130.

• Snyder, L. R., & Kirkland, J. J. (2011). Introduction to Modern Liquid Chromatography. Wiley-Interscience. (Chapter 7: Method Development).

• Regalado, E. L., et al. (2014). "Chromatographic resolution of closely related species in pharmaceutical chemistry: dehalogenation impurities and mixtures of halogen isomers." Journal of Chromatography A, 1327, 78-83.

• PubChem. (2025).[2] "Pyrido[2,3-b]pyrazine Compound Summary." National Library of Medicine.

Sources

• 1. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 2. Pyrido(2,3-b)pyrazine | C7H5N3 | CID 67580 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthetic Routes of 6-Methoxypyrido[2,3-b]pyrazine Scaffolds

The 6-methoxypyrido[2,3-b]pyrazine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry due to its significant biological activities. Its derivatives have shown potential as kinase inhibitors, central nervous system (CNS) active agents, and antibacterial compounds. The strategic placement of the methoxy group at the 6-position can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties. This guide provides a comprehensive comparison of the two primary synthetic routes for accessing this valuable scaffold, offering insights into their respective advantages and limitations for researchers and professionals in drug development.

Route 1: The Convergent Approach via Cyclocondensation

This widely utilized strategy relies on the construction of the key intermediate, 6-methoxy-2,3-diaminopyridine, followed by a cyclocondensation reaction with an α-dicarbonyl compound, typically glyoxal, to form the pyrido[2,3-b]pyrazine core. This convergent approach is attractive due to the commercial availability of the initial starting materials and the robustness of the chemical transformations involved.

Synthesis of the Key Intermediate: 6-Methoxy-2,3-diaminopyridine

The industrial synthesis of 6-methoxy-2,3-diaminopyridine is a well-established multi-step process that begins with the readily available 2,6-dichloropyridine.[1][2]

Workflow for the Synthesis of 6-Methoxy-2,3-diaminopyridine

Caption: Multi-step synthesis of the key intermediate, 6-methoxy-2,3-diaminopyridine.

Experimental Protocol: Synthesis of 2-Amino-6-methoxy-3-nitropyridine [2]

• Nitration: 2,6-Dichloropyridine is nitrated using a mixture of concentrated sulfuric acid and nitric acid to yield 2,6-dichloro-3-nitropyridine.

• Ammonolysis: The resulting 2,6-dichloro-3-nitropyridine undergoes selective ammonolysis, where one of the chloro groups is displaced by an amino group to form 2-amino-6-chloro-3-nitropyridine. This step's selectivity is crucial for the success of the overall synthesis.

• Methoxylation: The remaining chloro group is then substituted with a methoxy group via a nucleophilic aromatic substitution reaction with sodium methoxide in methanol, affording 2-amino-6-methoxy-3-nitropyridine.

• Reduction: Finally, the nitro group of 2-amino-6-methoxy-3-nitropyridine is reduced to an amine to give the desired 6-methoxy-2,3-diaminopyridine. This reduction can be achieved through various methods, including catalytic hydrogenation (e.g., H2 over Pd/C) or using reducing agents like tin(II) chloride.

Cyclocondensation to form the Pyrido[2,3-b]pyrazine Core

The formation of the pyrazine ring is achieved through the condensation of the synthesized 6-methoxy-2,3-diaminopyridine with an α-dicarbonyl compound.[3] For the synthesis of the parent 6-methoxypyrido[2,3-b]pyrazine, glyoxal is the reagent of choice.

Reaction Scheme: Cyclocondensation with Glyoxal

Caption: Cyclocondensation of 6-methoxy-2,3-diaminopyridine with glyoxal.

Experimental Protocol: Cyclocondensation [4][5]

A solution of 6-methoxy-2,3-diaminopyridine in a suitable solvent, such as n-propanol or ethanol, is treated with an aqueous solution of glyoxal (typically 40%). The reaction mixture is then heated, often to reflux, for a period of time to drive the condensation and subsequent cyclization. The product, 6-methoxypyrido[2,3-b]pyrazine, often precipitates from the reaction mixture upon cooling and can be isolated by filtration.

Route 2: The Linear Approach via Late-Stage Methoxylation

An alternative strategy involves the initial construction of a halogenated pyrido[2,3-b]pyrazine core, followed by a nucleophilic aromatic substitution (SNAr) to introduce the methoxy group. This linear approach can be advantageous if the halogenated intermediate is readily accessible.

Synthesis of 6-Chloropyrido[2,3-b]pyrazine

The synthesis of the 6-chloropyrido[2,3-b]pyrazine intermediate can be achieved through the cyclocondensation of 5-chloro-2,3-diaminopyridine with glyoxal.

Workflow for the Synthesis of 6-Chloropyrido[2,3-b]pyrazine

Caption: Synthesis of 6-chloropyrido[2,3-b]pyrazine via cyclocondensation.

Nucleophilic Aromatic Substitution (SNAr) for Methoxylation

The chloro group at the 6-position of the pyrido[2,3-b]pyrazine ring is activated towards nucleophilic attack due to the electron-withdrawing nature of the heterocyclic system. This allows for its displacement by a methoxide source.

Reaction Scheme: Late-Stage Methoxylation

Caption: Nucleophilic aromatic substitution to introduce the methoxy group.

Experimental Protocol: Methoxylation

6-Chloropyrido[2,3-b]pyrazine is dissolved in a suitable solvent, such as methanol or an inert solvent like DMF or THF in the presence of methanol. Sodium methoxide is then added, and the reaction mixture is heated to facilitate the substitution. The progress of the reaction can be monitored by techniques like TLC or LC-MS. Upon completion, the reaction is worked up to isolate the 6-methoxypyrido[2,3-b]pyrazine product.

Comparative Analysis of the Synthetic Routes

Feature	Route 1: Convergent Approach	Route 2: Linear Approach
Overall Strategy	Convergent: Key intermediate with the methoxy group is synthesized first, followed by cyclization.	Linear: The core heterocyclic system is formed first, followed by the introduction of the methoxy group.
Starting Materials	2,6-Dichloropyridine (readily available and inexpensive).	5-Chloro-2,3-diaminopyridine (may need to be synthesized).
Number of Steps	Longer overall sequence to the final product.	Potentially shorter if the chlorinated diamine is available.
Scalability	The synthesis of the key intermediate is a documented industrial process, suggesting good scalability.	The scalability will depend on the efficiency of the SNAr reaction and the availability of the starting material.
Control of Regiochemistry	The position of the methoxy group is unequivocally defined by the structure of the diaminopyridine intermediate.	The position of the chloro group dictates the final position of the methoxy group.
Potential Challenges	The multi-step synthesis of the diaminopyridine intermediate can be labor-intensive and require careful optimization of each step.	The SNAr reaction may require forcing conditions and could be susceptible to side reactions. The synthesis of the chlorinated diamine might be challenging.
Yields	Overall yield is dependent on the efficiency of each of the multiple steps.	The overall yield is determined by the cyclocondensation and the SNAr reaction.

Conclusion

Both the convergent and linear approaches offer viable pathways to the 6-methoxypyrido[2,3-b]pyrazine scaffold.

Route 1 (Convergent Approach) is a robust and well-documented method, particularly for large-scale synthesis, due to the established industrial process for the key 6-methoxy-2,3-diaminopyridine intermediate. While it involves a greater number of steps, the control over regiochemistry is excellent.

Route 2 (Linear Approach) presents a potentially shorter alternative if the starting 5-chloro-2,3-diaminopyridine is readily accessible. The success of this route hinges on the efficiency of the final SNAr methoxylation step.

The choice between these two routes will ultimately depend on the specific needs of the research or development program, including the desired scale of synthesis, the availability and cost of starting materials, and the in-house expertise in performing the required chemical transformations. For process development and large-scale manufacturing, the convergent approach (Route 1) is likely the more practical and reliable option. For laboratory-scale synthesis and the exploration of analogues, the linear approach (Route 2) may offer a more direct path if the necessary intermediates are on hand.

References

• Blue-red emitting materials based on a pyrido[2,3-b]pyrazine backbone: design and tuning of the photophysical, aggregation-induced emission, electrochemical and theoretical properties. PMC. [Link]

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A Senior Application Scientist's Guide to the Spectroscopic Differentiation of Pyrido[2,3-b]pyrazine Regioisomers

For researchers, medicinal chemists, and professionals in drug development, the unequivocal structural determination of bioactive heterocyclic compounds is a cornerstone of successful research. The pyrido[2,3-b]pyrazine scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide range of biological activities.[1] The synthesis of substituted pyrido[2,3-b]pyrazines, particularly from unsymmetrical precursors, often yields a mixture of regioisomers, which can exhibit significantly different biological activities, pharmacokinetic profiles, and toxicities.[2][3] Therefore, the ability to confidently and accurately differentiate these isomers is paramount.

This comprehensive guide provides an in-depth comparison of various spectroscopic techniques for the differentiation of pyrido[2,3-b]pyrazine regioisomers. Moving beyond a simple recitation of data, this guide delves into the causality behind experimental choices and provides field-proven insights to ensure the integrity and self-validation of your structural elucidation workflows.

The Challenge: Differentiating 2- and 3-Substituted Pyrido[2,3-b]pyrazines

The core challenge lies in the subtle structural differences between regioisomers, such as 2-phenylpyrido[2,3-b]pyrazine and 3-phenylpyrido[2,3-b]pyrazine. The identical molecular formula and similar physical properties can make their differentiation by simple chromatographic or physical methods difficult. Spectroscopic techniques, however, are exquisitely sensitive to the local electronic and spatial environments of atoms within a molecule, providing the necessary tools for unambiguous assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is the most powerful and informative technique for isomer differentiation.[4] By analyzing the chemical shifts, coupling constants, and through-space or through-bond correlations of atomic nuclei, a complete and unambiguous picture of the molecular structure can be assembled.

¹H and ¹³C NMR: The First Look

One-dimensional ¹H and ¹³C NMR spectra provide the initial and often most telling clues to the isomeric identity. The electronic environment of each proton and carbon atom is unique, leading to distinct chemical shifts (δ).

The key diagnostic region in the ¹H NMR spectrum for differentiating 2- and 3-substituted pyrido[2,3-b]pyrazines is the aromatic region, particularly the signals corresponding to the protons on the pyrido[2,3-b]pyrazine core. For instance, in 3-phenylpyrido[2,3-b]pyrazine, the proton at position 2 is a singlet, whereas in the 2-phenyl isomer, the proton at position 3 is a singlet. These singlets appear at distinct chemical shifts due to the differing electronic influence of the adjacent nitrogen atoms and the phenyl substituent.

A direct comparison of the ¹H and ¹³C NMR data for 2-phenyl- and 3-phenylpyrido[2,3-b]pyrazine highlights these differences[2].

Table 1: Comparative ¹H and ¹³C NMR Data for 2- and 3-Phenylpyrido[2,3-b]pyrazine Regioisomers [2]

Position	2-Phenylpyrido[2,3-b]pyrazine	3-Phenylpyrido[2,3-b]pyrazine
¹H Chemical Shift (δ, ppm)
H-2	-	9.45 (s)
H-3	9.55 (s)	-
H-6	7.73 (dd, J = 8.4, 4.2 Hz)	7.69 (dd, J = 8.3, 4.2 Hz)
H-7	8.51 (dd, J = 8.4, 1.8 Hz)	8.48 (dd, J = 8.3, 1.8 Hz)
H-8	9.17 (dd, J = 4.1, 1.8 Hz)	9.18 (dd, J = 4.1, 1.8 Hz)
Phenyl-H	7.53-7.60 (m, 3H), 8.21-8.24 (m, 2H)	7.55-7.60 (m, 3H), 8.32-8.35 (m, 2H)
¹³C Chemical Shift (δ, ppm)
C-2	152.9	144.3
C-3	146.2	153.4
C-4a	135.8	135.7
C-5a	154.6	154.4
C-6	125.5	124.7
C-7	137.5	136.7
C-8	150.4	150.8
C-8a	138.5	138.1
Phenyl-C	127.6, 129.2, 130.7	128.0, 129.1, 131.0

Data extracted from a mixture of regioisomers.

2D NMR: Unambiguous Connectivity and Spatial Relationships

While 1D NMR provides a strong foundation, 2D NMR techniques are essential for definitive proof of structure, especially in more complex or substituted systems.

Caption: Workflow for unambiguous regioisomer assignment using 2D NMR.

• Heteronuclear Multiple Bond Correlation (HMBC): The Decisive Experiment

  The HMBC experiment is arguably the most critical tool for differentiating these regioisomers. It reveals correlations between protons and carbons that are separated by two or three bonds. This allows for the unambiguous connection of the substituent to the correct position on the pyrido[2,3-b]pyrazine core.

  • For the 3-phenyl isomer: The key HMBC correlation will be between the singlet proton at H-2 and the quaternary carbon of the phenyl ring attached at C-3, as well as the carbon C-4a.

  • For the 2-phenyl isomer: The diagnostic HMBC correlation will be between the singlet proton at H-3 and the quaternary carbon of the phenyl ring attached at C-2, and the carbon C-8a.

• Nuclear Overhauser Effect Spectroscopy (NOESY): Through-Space Correlations

  NOESY experiments detect protons that are close to each other in space, regardless of whether they are connected through bonds. This can be particularly useful for confirming the position of a substituent.

  • For the 3-phenyl isomer: A NOESY correlation would be expected between the ortho-protons of the phenyl ring and the proton at H-2 of the pyrido[2,3-b]pyrazine core.

  • For the 2-phenyl isomer: A NOESY correlation would be expected between the ortho-protons of the phenyl ring and the proton at H-3.

Experimental Protocol: NMR Analysis

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified regioisomer or mixture.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.

  • Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied.

• Instrument Setup:

  • Use a high-field NMR spectrometer (≥400 MHz) for optimal resolution.

  • Tune and match the probe for both ¹H and ¹³C nuclei.

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve high homogeneity.

• 1D NMR Acquisition:

  • ¹H NMR: Acquire a standard single-pulse experiment with a spectral width of approximately 12-16 ppm, an acquisition time of 2-4 seconds, a relaxation delay of 1-2 seconds, and 16-64 scans.

  • ¹³C NMR: Acquire a proton-decoupled single-pulse experiment with a spectral width of ~220 ppm, an acquisition time of 1-2 seconds, a relaxation delay of 2-5 seconds, and 1024-4096 scans.

• 2D NMR Acquisition:

  • COSY: Use a standard gradient-selected COSY pulse sequence.

  • HSQC: Employ a gradient-selected HSQC experiment optimized for one-bond ¹JCH couplings (typically ~145 Hz).

  • HMBC: Utilize a gradient-selected HMBC experiment optimized for long-range couplings (²JCH and ³JCH), typically with a delay corresponding to 6-10 Hz.

  • NOESY: Acquire a gradient-selected NOESY experiment with a mixing time appropriate for the size of the molecule (e.g., 500-800 ms for small molecules).

• Data Processing and Analysis:

  • Process all spectra using appropriate software (e.g., MestReNova, TopSpin).

  • Perform Fourier transformation, phase correction, and baseline correction.

  • Calibrate the chemical shifts to the residual solvent peak.

  • Analyze the 1D and 2D spectra to assign all proton and carbon signals and identify the key diagnostic correlations that differentiate the regioisomers.

Mass Spectrometry (MS): A Complementary Technique

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. While the regioisomers will have the same molecular weight, their fragmentation patterns under techniques like Electron Ionization (EI) can differ due to the different substitution patterns influencing bond stabilities.

Expected Fragmentation Differences:

The fragmentation of the pyrido[2,3-b]pyrazine core is expected to involve the loss of small neutral molecules like HCN. The position of the phenyl substituent will influence the relative stability of the resulting fragment ions. For example, the initial fragmentation may involve the loss of the phenyl group or cleavage of the pyrazine ring. The relative abundance of these fragment ions can be a key differentiator.

Experimental Protocol: Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small amount of the purified sample into the mass spectrometer, typically via a direct insertion probe or a GC inlet for volatile compounds.

• Ionization: Utilize a standard electron ionization source with an electron energy of 70 eV.

• Mass Analysis: Scan a suitable mass range to detect the molecular ion and all significant fragment ions.

• Data Analysis: Compare the fragmentation patterns of the two regioisomers, paying close attention to the relative intensities of the key fragment ions.

Vibrational and Electronic Spectroscopy: Supporting Evidence

While not as definitive as NMR, Infrared (IR) and Ultraviolet-Visible (UV-Vis) spectroscopy can provide valuable supporting evidence for the differentiation of regioisomers.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational modes of a molecule. The substitution pattern can lead to subtle shifts in the frequencies of characteristic bond vibrations, particularly the C-H out-of-plane bending modes in the fingerprint region (below 1500 cm⁻¹).

For the 2- and 3-phenylpyrido[2,3-b]pyrazine mixture, the following characteristic peaks were observed: νmax (neat) 1645, 1561, 1457, 1419, 1363, 1327 cm⁻¹.[2] While a single spectrum of a mixture is not ideal for differentiation, pure samples would likely show subtle differences in the fingerprint region.

Experimental Protocol: FT-IR Spectroscopy

• Sample Preparation: Prepare the sample as a KBr pellet, a thin film on a salt plate (for liquids or low-melting solids), or use an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

• Data Analysis: Compare the spectra of the two isomers, focusing on the fingerprint region for subtle differences in the vibrational modes.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The position of the substituent on the pyrido[2,3-b]pyrazine core will influence the π-electron system and thus the energy of the electronic transitions (π → π* and n → π*). This can result in different absorption maxima (λmax) and molar absorptivities (ε) for the two regioisomers. Studies on substituted pyrido[2,3-b]pyrazines have shown that the electronic properties are sensitive to the substitution pattern.[6]

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare dilute solutions of the purified isomers in a suitable UV-transparent solvent (e.g., ethanol, acetonitrile) of known concentration.

• Data Acquisition: Record the absorption spectrum over a suitable wavelength range (e.g., 200-500 nm) using a double-beam spectrophotometer.

• Data Analysis: Compare the λmax values and molar absorptivities of the two regioisomers.

Conclusion: A Multi-faceted Approach for Confident Assignment

The unambiguous differentiation of pyrido[2,3-b]pyrazine regioisomers requires a systematic and multi-faceted spectroscopic approach. While 1D NMR provides the initial and often strong evidence, the application of 2D NMR techniques, particularly HMBC and NOESY, is crucial for definitive structural confirmation. Mass spectrometry, IR, and UV-Vis spectroscopy serve as valuable complementary techniques that provide supporting evidence and contribute to a comprehensive and self-validating structural elucidation workflow. By understanding the principles behind each technique and applying rigorous experimental protocols, researchers can confidently assign the correct structure to their synthesized compounds, a critical step in the advancement of drug discovery and development.

References

• Beilstein Journal of Organic Chemistry. (n.d.). Supporting information for: Microwave-assisted synthesis of quinoxalines and pyrido[2,3-b]pyrazines. Retrieved from [Link]

• Kekesi, L., Dancso, A., Illyes, E., Boros, S., Pato, J., Greff, Z., ... & Keri, G. (2014). Preparation of Pyrido[2,3-b]pyrazine Ring System via Regioselective Condensation Reaction. Letters in Organic Chemistry, 11(9), 651-656.
• Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives: electrochemical DNA sensing, nonlinear optical properties and biological activity. RSC Advances. (2023).
• Patel, R. R., Vaghela, P. S., & Patel, K. D. (2022). Blue-red emitting materials based on a pyrido[2,3-b]pyrazine backbone: design and tuning of the photophysical, aggregation-induced emission, electrochemical and theoretical properties. RSC advances, 12(12), 6888-6905.
• Tandem mass spectrometric study of annelation isomers of the novel thieno[3 ´,2 ´:4,5]pyrido[2,3-d]pyridazine ring system. Arkivoc. (2014).
• Mass Spectrometry of Pyrazolo[3,4-b]pyrido[2',3'-b]-1,6-naphthyridines and Dipyrazolo[3,4-b].
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• Synthesis, characterization and theoritical study of some pyrazine carbohydrazide derivatives. International Journal of Chemical and Biological Sciences. (2023).
• Synthesis, Biological activity and Mass Spectral Fragmentation Patterns of some New Fused Phthalazine-1,4-dione Deriv
• Fragmentation patterns in the electron impact mass spectra of 1,3,5-triazin-2-one deriv

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Safety & Regulatory Compliance

Navigating the Unseen: A Guide to Safely Handling 3-Chloro-6-methoxypyrido[2,3-b]pyrazine

For Immediate Use by Laboratory Professionals

Hazard Profile: An Evidence-Based Assessment

In the absence of a specific Safety Data Sheet (SDS) for 3-Chloro-6-methoxypyrido[2,3-b]pyrazine, we must infer its potential hazards from analogous chemical structures, such as chlorinated pyridines and pyrazines. These compounds consistently exhibit the following hazard classifications:

• Skin Irritation : Expected to cause skin irritation upon direct contact.

• Serious Eye Irritation : Likely to cause serious eye irritation or damage.

• Respiratory Irritation : May cause respiratory tract irritation if inhaled.

Therefore, it is imperative to handle 3-Chloro-6-methoxypyrido[2,3-b]pyrazine as a hazardous substance, with all necessary precautions to prevent skin and eye contact, as well as inhalation.

Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate PPE is non-negotiable when handling 3-Chloro-6-methoxypyrido[2,3-b]pyrazine. The following table outlines the minimum required PPE.

PPE Category	Item	Specifications and Remarks
Eye and Face Protection	Safety Goggles and Face Shield	Chemical splash goggles are mandatory. A full-face shield must be worn over goggles when there is a risk of splashing.[1]
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for damage before use and change them immediately if contact with the chemical occurs. Double gloving is advised for extended operations.
Body Protection	Laboratory Coat	A flame-retardant lab coat should be worn and kept fully buttoned.
Respiratory Protection	Respirator	All handling of this compound should be conducted within a certified chemical fume hood to minimize inhalation risk.[1] If work outside a fume hood is unavoidable, a risk assessment must be performed to determine the appropriate respiratory protection.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational workflow is critical to minimizing exposure risk. The following step-by-step guides for donning and doffing PPE are based on guidelines from the Centers for Disease Control and Prevention (CDC).[2][3][4][5]

Donning PPE: Preparing for a Safe Workflow

The correct sequence for putting on PPE is crucial to ensure maximum protection.

Diagram 1: PPE Donning Sequence.

• Perform Hand Hygiene : Before touching any PPE, wash your hands thoroughly with soap and water or use an alcohol-based hand sanitizer.[2][4]

• Gown : Put on a clean lab coat, ensuring it covers your torso from neck to knees and your arms to the end of your wrists. Fasten it securely at the back.[2][3][5]

• Mask or Respirator : Secure the ties or elastic bands of the mask or respirator at the middle of your head and neck.

• Goggles or Face Shield : Place eye and face protection over your face and eyes and adjust for a secure fit.[2][5]

• Gloves : Don gloves, making sure they extend to cover the wrist of the isolation gown.[2][5]

Doffing PPE: Preventing Contamination

The removal of PPE is a critical step where self-contamination can occur. Follow this sequence meticulously.

Diagram 2: PPE Doffing Sequence.

• Gloves : The outside of the gloves is contaminated. Grasp the outside of one glove at the wrist with your other gloved hand and peel it off. Hold the removed glove in your gloved hand. Slide the fingers of your ungloved hand under the remaining glove at the wrist and peel it off over the first glove. Discard the gloves in a designated hazardous waste container.[2][5]

• Gown : Unfasten the gown ties. Pull the gown away from your neck and shoulders, touching only the inside. Turn the gown inside out as you remove it, fold or roll it into a bundle, and discard it in a hazardous waste container.[2][3]

• Exit Work Area and Perform Hand Hygiene : Before removing facial protection, exit the immediate work area and perform hand hygiene.

• Goggles or Face Shield : Remove eye and face protection from the back by lifting the headband or earpieces. Place in a designated receptacle for cleaning or disposal.

• Mask or Respirator : Grasp the bottom ties or elastics, then the top ones, and remove without touching the front. Discard in a hazardous waste container.[3]

• Perform Hand Hygiene : Immediately after removing all PPE, wash your hands thoroughly with soap and water or use an alcohol-based hand sanitizer.[2][3][4]

Emergency Procedures: Preparedness is Key

In the event of accidental exposure or a spill, immediate and correct action is crucial.

Personnel Exposure

• Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[6][7]

• Skin Contact : Promptly flush the affected area with water for at least 15 minutes and remove any contaminated clothing. If irritation persists after washing, seek medical attention.[6][8]

• Inhalation : Move the affected person to fresh air at once. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[8]

• Ingestion : Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6]

Spill Cleanup

• Alert Personnel : Immediately alert others in the vicinity and evacuate the area if necessary.

• Assess the Spill : For minor spills, and only if you are trained and have the appropriate PPE, you may proceed with cleanup. For major spills, evacuate the area and contact your institution's environmental health and safety department.

• Contain and Clean : Cover the spill with an inert absorbent material, such as vermiculite or sand.[6] Work from the outside of the spill inwards to prevent spreading.

• Dispose : Collect all contaminated materials in a sealed, labeled hazardous waste container.[6]

• Decontaminate : Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan: Cradle-to-Grave Responsibility

All materials contaminated with 3-Chloro-6-methoxypyrido[2,3-b]pyrazine, including the compound itself, empty containers, used gloves, and absorbent materials, must be treated as hazardous waste.[1]

• Waste Collection : Collect all hazardous waste in designated, clearly labeled, and sealed containers.[9]

• Storage : Store hazardous waste containers in a well-ventilated, designated area away from incompatible materials.[1]

• Disposal : Arrange for the disposal of hazardous waste through your institution's licensed hazardous waste disposal program, in accordance with all local, state, and federal regulations.[9][10]

By adhering to these comprehensive safety and handling guidelines, you can effectively mitigate the risks associated with handling 3-Chloro-6-methoxypyrido[2,3-b]pyrazine, ensuring a safe and productive research environment.

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